(S)-2-hydroxylauric acid

Core Science & Biosynthesis

Chemical structure and properties of (S)-2-hydroxylauric acid

The following technical guide details the chemical structure, properties, synthesis, and biological significance of (S)-2-hydroxylauric acid.

Chemical Identity, Synthesis, and Biological Applications

Executive Summary

(S)-2-Hydroxylauric acid (also known as (S)-2-hydroxydodecanoic acid or L-alpha-hydroxylauric acid) is a chiral fatty acid derivative characterized by a 12-carbon saturated chain with a hydroxyl group at the alpha (C2) position. Unlike its 3-hydroxy isomer, which is a primary component of bacterial quorum sensing molecules (e.g., Pseudomonas autoinducers), 2-hydroxylauric acid is functionally distinct. It serves as a critical intermediate in the biosynthesis of complex sphingolipids in mammals (predominantly the R-enantiomer) and is a specific lipid component in certain bacterial membranes. This guide explores its physicochemical profile, enzymatic production, and analytical characterization.

Chemical Structure & Stereochemistry[1][2][3]

Structural Analysis

The molecule consists of a hydrophobic dodecyl tail and a polar head group containing both a carboxylic acid and a secondary alcohol at the C2 position. The presence of the hydroxyl group at C2 introduces a chiral center, creating two enantiomers: (S) and (R).[1]

• IUPAC Name: (2S)-2-hydroxydodecanoic acid

• Common Name: (S)-alpha-hydroxylauric acid[2][]

• Molecular Formula: C₁₂H₂₄O₃[2]

• SMILES (Isomeric): CCCCCCCCCCCC(=O)O

Stereochemical Significance[2]

• Mammalian Biology: The (R)-enantiomer is the dominant form synthesized by the enzyme Fatty Acid 2-Hydroxylase (FA2H) in the endoplasmic reticulum, crucial for the formation of 2-hydroxy galactosylceramides in myelin.

• Bacterial/Synthetic Context: The (S)-enantiomer is often derived from bacterial lipids or produced via kinetic resolution. It is chemically distinct in its interaction with chiral stationary phases and specific enzymatic pockets.

Physicochemical Properties

Note: Data for the commercially available racemate is often cited; enantiomer-specific values may vary slightly.

Property	Value / Description
Molecular Weight	216.32 g/mol
CAS Number (Racemic)	2984-55-6
CAS Number ((S)-isomer)	Not widely assigned separate CAS; refer as (S)-isomer of 2984-55-6
Melting Point	46–47 °C (Racemic)
Solubility	Soluble in chloroform, methanol, ethanol; poorly soluble in water.
pKa (Calculated)	~3.86 (Carboxylic acid), ~13.5 (Hydroxyl)
Appearance	White to off-white crystalline solid

Synthesis & Production Protocols

Production of high-purity (S)-2-hydroxylauric acid typically involves enzymatic kinetic resolution of the racemate, as chemical alpha-hydroxylation yields a 50:50 mixture.

Enzymatic Resolution Protocol (Recommended)

This protocol utilizes a lipase-catalyzed esterification to selectively react one enantiomer.

Reagents:

• Racemic 2-hydroxydodecanoic acid

• Pseudomonas fluorescens lipase (PFL) or Candida antarctica lipase B (CALB)

• Vinyl acetate (acyl donor)

• Organic solvent (e.g., hexane or MTBE)

Workflow:

• Dissolution: Dissolve racemic 2-hydroxydodecanoic acid (10 mM) in dry hexane.

• Acyl Donor Addition: Add vinyl acetate (5 equivalents).

• Enzyme Initiation: Add immobilized lipase (10 mg/mL) to start the reaction. Incubate at 30°C with shaking (200 rpm).

• Kinetic Resolution: The lipase selectively acetylates the (R)-enantiomer, leaving the (S)-2-hydroxydodecanoic acid as the unreacted free acid.

• Monitoring: Monitor conversion via chiral HPLC or GC-MS. Stop reaction at ~50% conversion.

• Separation: Filter off the enzyme. Partition the mixture between basic water (pH 9) and organic solvent. The (S)-free acid will be in the aqueous phase; the (R)-ester will remain in the organic phase.

• Acidification & Extraction: Acidify the aqueous phase to pH 2 with HCl and extract with ethyl acetate to recover pure (S)-2-hydroxylauric acid.

Chemical Synthesis Route (Racemic)

• Hell-Volhard-Zelinsky Reaction: Bromination of lauric acid at the alpha position using

  and , followed by hydrolysis with aqueous base to yield racemic 2-hydroxylauric acid.

Figure 1: Synthesis workflow comparing chemical alpha-hydroxylation and enzymatic resolution to isolate the (S)-enantiomer.

Biological Significance

Mammalian Sphingolipid Metabolism

In mammals, 2-hydroxylation is catalyzed by FA2H (Fatty Acid 2-Hydroxylase) .

• Stereospecificity: FA2H exclusively produces the (R)-enantiomer .

• Function: These (R)-2-hydroxy fatty acids are incorporated into ceramides and galactosylceramides, which are essential for the stability of the myelin sheath.

• Pathology: Mutations in FA2H lead to leukodystrophy and spastic paraplegia. The presence of (S)-2-hydroxylauric acid in mammalian tissues typically indicates bacterial origin or dietary intake, not endogenous synthesis.

Bacterial Physiology[6]

• Membrane Fluidity: Bacteria (e.g., Pseudomonas, Acinetobacter) incorporate 2-hydroxy fatty acids into their membrane lipids to modulate fluidity and permeability.

• Distinction from Quorum Sensing: While Pseudomonas aeruginosa uses 3-hydroxy fatty acids (e.g., 3-OH-C12-HSL) for quorum sensing, 2-hydroxy fatty acids are primarily structural. However, they can act as secondary metabolites or signaling factors in specific environmental stress responses.

Figure 2: Divergent biological pathways for (R) and (S) enantiomers in mammalian vs. bacterial systems.

Analytical Characterization

Differentiation of the (S) and (R) enantiomers requires chiral separation techniques, as their mass spectra are identical.

Chiral HPLC

• Column: Chiralpak AD-RH or Chiralcel OD-RH (Reverse Phase).

• Mobile Phase: Acetonitrile : Water (containing 0.1% Phosphoric Acid) gradient.

• Detection: UV at 210 nm (carboxyl group absorption) or ELSD (Evaporative Light Scattering Detector).

• Mechanism: The chiral stationary phase interacts differentially with the hydroxyl group stereocenter, typically eluting the enantiomers with baseline resolution.

GC-MS with Derivatization

Since fatty acids are not volatile, and enantiomers behave identically on non-chiral columns, a two-step derivatization is required:

• Methylation: Convert carboxylic acid to methyl ester (using

  -Methanol).

• Chiral Derivatization: React the 2-hydroxyl group with a chiral reagent like Mosher's Acid Chloride (MTPA-Cl) or (S)-acetyl chloride .

• Analysis: The resulting diastereomers (e.g., (S,S) vs (R,S)) have different physical properties and can be separated on a standard non-polar GC column (e.g., DB-5 or HP-5).

References

• Cayman Chemical. (2024). 2-hydroxy Lauric Acid Product Information. Retrieved from

• Hama, H. (2010). Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Retrieved from

• Eckhardt, M. (2023). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. International Journal of Molecular Sciences. Retrieved from

• Sigma-Aldrich. (2024). 2-Hydroxydodecanoic acid Product Specification. Retrieved from

• Kaspersen, M.H., et al. (2017). Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids. MedChemComm. (Cited for synthesis context).

Sources

• 1. atlas.org [atlas.org]
• 2. caymanchem.com [caymanchem.com]

The Biological Role of 2-Hydroxylated Fatty Acids in Mammalian Sphingolipids: A Focus on the (S)-2-Hydroxylauric Acid Enantiomer

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist

Executive Summary

Sphingolipids containing 2-hydroxy fatty acids (2-HFAs) are critical components of mammalian cell biology, exerting profound influence over membrane structure and cellular signaling. While they are found in various tissues, they are particularly abundant in the nervous system, skin, and kidneys. The biosynthesis of these lipids is stereospecific, with the enzyme Fatty Acid 2-Hydroxylase (FA2H) exclusively producing the (R)-enantiomer of 2-HFAs. Mutations in the FA2H gene lead to severe neurodegenerative disorders, underscoring the essential role of (R)-2-HFA sphingolipids in maintaining the long-term stability of myelin.

This guide delves into the established biological functions of these crucial lipids, from their structural role in stabilizing membrane nanodomains to their involvement in cell differentiation and apoptosis. We will address the enigmatic presence of the (S)-enantiomer, such as (S)-2-hydroxylauric acid, which is not synthesized endogenously by mammalian enzymes but is present in tissues, likely originating from exogenous sources like the gut microbiome. We will explore its potential biological activities, including its role as a signaling molecule for G-protein coupled receptors.

Furthermore, this document provides detailed experimental protocols and workflows for the extraction, identification, and quantification of 2-HFA-containing sphingolipids, with a special emphasis on the analytical techniques required to differentiate between the (R) and (S) stereoisomers. This guide is intended to serve as a comprehensive resource for researchers investigating the complex and vital roles of 2-hydroxylated sphingolipids in health and disease.

Introduction to 2-Hydroxylated Sphingolipids (2-HFA-SLs)

Sphingolipids are a diverse class of lipids that serve as both structural elements of cell membranes and as key regulators of a multitude of cellular processes, including proliferation, differentiation, and apoptosis.[1][2] Their structural backbone is a sphingoid base, which is N-acylated with a fatty acid to form ceramide, the central hub of sphingolipid metabolism.[3][4] The vast functional diversity of sphingolipids arises from modifications to both the sphingoid base and the N-acyl chain.[5]

One of the most significant modifications is the hydroxylation of the N-acyl chain at its C-2 position, creating a 2-hydroxy fatty acid (2-HFA).[5] These 2-HFAs are incorporated into ceramides and subsequently into more complex sphingolipids like galactosylceramides and sulfatides.[6]

The Stereochemical Conundrum: (R)- vs. (S)- Enantiomers

A critical aspect of 2-HFA biology is stereochemistry. In mammals, the synthesis of 2-HFAs is catalyzed by the enzyme Fatty Acid 2-Hydroxylase (FA2H), which is stereospecific for producing the (R)-2-hydroxy fatty acid enantiomer.[2][7] This (R)-enantiomer is the form endogenously integrated into the vital structures of the myelin sheath and the epidermal barrier.[5][6]

Conversely, the (S)-enantiomer, including (S)-2-hydroxylauric acid, is not a product of known mammalian enzymes. Its presence in certain animal tissues, such as in milk and brain samples, is believed to originate from exogenous sources, primarily bacteria from the gut microbiome or diet.[8] This distinction is fundamental: the biological role of (R)-2-HFAs is tied to endogenous synthesis and structural function, while the role of (S)-2-HFAs must be considered in the context of absorption, metabolism, and signaling of an external compound.

Endogenous Biosynthesis and Incorporation of (R)-2-Hydroxy Fatty Acids

The synthesis of sphingolipids containing (R)-2-HFAs follows the canonical sphingolipid de novo pathway, with an additional hydroxylation step catalyzed by FA2H.[5] This enzyme is an integral membrane protein located in the endoplasmic reticulum.[9]

The process can be summarized as follows:

• Fatty Acid Hydroxylation: A free fatty acid (e.g., lauric acid, though FA2H has a preference for very-long-chain fatty acids) is hydroxylated at the C-2 position by FA2H to form an (R)-2-hydroxy fatty acid.[7]

• Acyl-CoA Synthesis: The resulting 2-HFA is activated to its CoA ester.[5]

• Ceramide Synthesis: A dihydroceramide synthase (CerS) enzyme transfers the 2-hydroxy acyl group to a dihydrosphingosine base, forming a 2-hydroxy dihydroceramide.[5]

• Desaturation: The dihydroceramide is then desaturated to form a 2-hydroxy ceramide (2-OH-Cer).[4]

• Complex Sphingolipid Formation: The 2-OH-Cer serves as a precursor for complex sphingolipids. For example, UDP-galactose:ceramide galactosyltransferase (CGT) preferentially uses 2-OH-Cer to synthesize 2-hydroxy galactosylceramide (2-OH-GalCer), a major component of myelin.[5]

Caption: Biosynthesis pathway of (R)-2-hydroxy sphingolipids.

Functional Roles of 2-Hydroxylated Sphingolipids

The introduction of a hydroxyl group at the C-2 position of the N-acyl chain dramatically alters the biophysical properties of sphingolipids, enabling unique functions in membrane organization and cell signaling.

Structural and Biophysical Properties

The 2-hydroxyl group can act as both a hydrogen bond donor and acceptor. This capability allows 2-HFA-SLs to form extensive intermolecular hydrogen bond networks with adjacent lipids and proteins.[8] This interaction is critical for:

• Membrane Stability: In the myelin sheath, these hydrogen bonds are thought to contribute to the tight compaction and long-term stability of the insulating layers around axons.[8][10] The absence of 2-HFA-SLs leads to progressive demyelination.[5][10]

• Epidermal Barrier: In the skin, 2-hydroxy ceramides are essential for forming the cornified lipid envelope, which is critical for the skin's permeability barrier function, preventing water loss and protecting against environmental insults.[5][11]

• Membrane Nanodomain Organization: 2-HFA-SLs are crucial for the organization of plasma membrane nanodomains (also known as lipid rafts).[12] These domains are platforms for concentrating signaling proteins. The additional hydrogen bonding capacity of 2-HFA-SLs helps stabilize these microdomains.[8]

Tissue/Organelle	Primary 2-HFA-SL Species	Key Function	Reference
Nervous System (Myelin)	2-OH-Galactosylceramide, 2-OH-Sulfatide	Axonal insulation, long-term myelin stability	[5][6][10]
Epidermis	2-OH-Ceramides	Permeability barrier formation	[5][11]
Kidney	2-OH-Glucosylceramides	Apical membrane sorting, ion transport	[5][8]
Plasma Membrane	Various	Organization of signaling nanodomains	[8][12]

Signaling and Cellular Regulation

Beyond their structural roles, 2-HFA-SLs and their precursors are bioactive molecules that regulate cellular processes.

• Cell Differentiation and Apoptosis: 2-hydroxy ceramides have been shown to regulate the differentiation of various cell types, including keratinocytes and adipocytes, and can induce apoptosis and ER stress in tumor cells.[10]

• Organization of Signaling Platforms: By stabilizing nanodomains, 2-HFA-SLs are necessary for the proper localization and function of membrane proteins, such as pattern recognition receptors and NADPH oxidases involved in immune responses.[12]

The exogenous (S)-2-hydroxylauric acid has also been identified as a potential signaling molecule. In vitro studies have shown that it can act as a partial agonist for GPR84, a G-protein coupled receptor involved in inflammatory responses.[13][14] This suggests a potential mechanism by which gut-derived bacterial metabolites could influence host physiology.

Caption: Signaling roles of 2-HFA sphingolipids and (S)-2-hydroxylauric acid.

Pathophysiological Implications

Given their fundamental roles, dysregulation of 2-HFA-SL metabolism is linked to several severe human diseases.

• FA2H Deficiency Disorders: Mutations in the FA2H gene that abolish or reduce enzyme activity are the cause of a spectrum of neurodegenerative conditions, including Hereditary Spastic Paraplegia 35 (SPG35), leukodystrophies, and Fatty Acid Hydroxylase-Associated Neurodegeneration (FAHN).[8][15][16] These disorders are characterized by progressive myelin loss in the central nervous system, leading to spasticity, cognitive decline, and other severe neurological symptoms.[10] The pathology highlights that while 2-HFA-SLs may not be required for the initial formation of myelin, they are absolutely essential for its long-term maintenance and stability.[5]

• Cancer: The role of FA2H and 2-HFA-SLs in cancer is complex and appears to be context-dependent. In many cancers, low expression of FA2H correlates with poor prognosis.[15][16] However, in other contexts, FA2H has been implicated in promoting cancer cell migration.[17] Further research is needed to clarify its role in tumorigenesis and metastasis.

Methodologies for the Analysis of 2-HFA-Containing Sphingolipids

The accurate analysis of 2-HFA-SLs requires specialized techniques due to their structural complexity and the presence of numerous isobaric species.

Experimental Protocol: Lipid Extraction and Mass Spectrometry Analysis

This protocol outlines a standard workflow for the extraction and analysis of 2-HFA-SLs from cultured cells or tissues.

A. Lipid Extraction (Modified Bligh-Dyer Method)

• Homogenization: Homogenize the cell pellet or tissue sample (~10-20 mg) in 0.8 mL of ice-cold PBS. Transfer to a glass tube with a PTFE-lined cap.

• Internal Standards: Add an appropriate internal standard cocktail containing deuterated or ¹³C-labeled sphingolipid standards, including a 2-hydroxy ceramide standard.

• Solvent Addition: Add 3 mL of chloroform/methanol (1:2, v/v). Vortex vigorously for 1 minute.

• Phase Separation: Add 1 mL of chloroform. Vortex for 1 minute. Add 1 mL of water. Vortex for 1 minute.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer to a new glass tube.

• Drying: Dry the lipid extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 9:1, v/v).

B. LC-MS/MS Analysis

• Chromatography: Use a reverse-phase C18 column for separation. A gradient of mobile phases containing acetonitrile/water with formic acid and ammonium formate is typically used to resolve different lipid classes.

• Mass Spectrometry: Employ a tandem mass spectrometer (e.g., a Q-TOF or triple quadrupole) operating in positive ion mode with electrospray ionization (ESI).

• Identification: Identify 2-HFA-SLs based on their accurate mass and characteristic fragmentation patterns. For example, 2-hydroxy ceramides often show a characteristic neutral loss of water from the 2-hydroxy group in addition to the loss of the headgroup.

• Quantification: Quantify the endogenous lipids by comparing their peak areas to those of the corresponding internal standards.

Workflow for Sphingolipidomics Analysis

Caption: General workflow for a lipidomics study of 2-HFA sphingolipids.

Differentiating (R) and (S) Enantiomers

Standard LC-MS/MS cannot distinguish between stereoisomers. To specifically analyze (S)-2-hydroxylauric acid, chiral analytical methods are required.

• Chiral Derivatization: The hydroxyl group of the fatty acid can be derivatized with a chiral reagent.

• Chiral Chromatography: The resulting diastereomers can then be separated using either chiral gas chromatography (GC) or chiral liquid chromatography (LC), followed by mass spectrometry for detection and quantification.[18] This approach is essential for accurately determining the quantity and origin of the (S)-enantiomer in a biological sample.

Conclusion and Future Directions

The study of 2-hydroxylated sphingolipids reveals a fascinating interplay between lipid structure, membrane biophysics, and cellular signaling. The endogenously produced (R)-enantiomers are now well-established as indispensable structural components for the long-term health of the nervous system and the integrity of the skin.

The biological role of the exogenously derived (S)-enantiomer, (S)-2-hydroxylauric acid, remains a burgeoning field of research. Its identification as a potential signaling molecule for inflammatory receptors opens up new avenues for understanding the complex communication between the gut microbiome and host physiology.

Future research should focus on:

• Elucidating Uptake and Metabolism: Determining the mechanisms by which (S)-2-HFAs from bacterial sources are absorbed, distributed, and metabolized in mammalian tissues.

• Identifying Specific Receptors and Interactors: Confirming the physiological relevance of GPR84 and other potential receptors for (S)-2-HFAs in vivo.

• Therapeutic Potential: Exploring whether modulation of 2-HFA-SL levels or targeting their signaling pathways could offer therapeutic benefits for neurodegenerative diseases, skin disorders, or inflammatory conditions.

The continued development of advanced analytical techniques, particularly in chiral lipidomics, will be paramount to unraveling the distinct and overlapping roles of these two enantiomeric worlds.

References

• Hama, H. (2010). Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1801(4), 405-414. [Link]

• Eckhardt, M. (2023). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. International Journal of Molecular Sciences, 24(5), 4908. [Link]

• Eckhardt, M. (2023). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. PubMed, 36902339. [Link]

• Ma'ayan Laboratory. FA2H Gene. Computational Systems Biology. [Link]

• Nagano, M., et al. (2021). Sphingolipids with 2-hydroxy fatty acids aid in plasma membrane nanodomain organization and oxidative burst. Plant Physiology, 187(2), 947-961. [Link]

• UniProt Consortium. (2024). FA2H - Fatty acid 2-hydroxylase - Homo sapiens (Human). UniProtKB. [Link]

• Nagano, M., et al. (2021). Sphingolipids with 2-hydroxy fatty acids aid in plasma membrane nanodomain organization and oxidative burst. ResearchGate. [Link]

• National Center for Biotechnology Information. (2026). Gene Result FA2H fatty acid 2-hydroxylase [Homo sapiens (human)]. NCBI. [Link]

• Zhang, Y., et al. (2024). Fungal Sphingolipids: Biosynthesis Pathways, Structural Features and Biological Functions. Journal of Fungi, 10(2), 123. [Link]

• Hama, H. (2010). Fatty acid 2-Hydroxylation in mammalian sphingolipid biology. PubMed, 20026285. [Link]

• Calbó, J., et al. (2022). Hydroxylated Fatty Acids: The Role of the Sphingomyelin Synthase and the Origin of Selectivity. International Journal of Molecular Sciences, 23(23), 15309. [Link]

• Hama, H. (2014). 2′-Hydroxy ceramide in membrane homeostasis and cell signaling. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1841(5), 706-714. [Link]

• Eckhardt, M. (2023). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. ResearchGate. [Link]

• Kaspersen, M. H., et al. (2017). Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84. MedChemComm, 8(6), 1360-1365. [Link]

• Kelley, R. I., & Stites, J. (1998). Stable-isotope dilution analysis of D- and L-2-hydroxyglutaric acid: application to the detection and prenatal diagnosis of D- and L-2-hydroxyglutaric acidurias. Journal of Inherited Metabolic Disease, 21(3), 263-270. [Link]

• Al-Sagger, M. A., et al. (2022). Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases. Pathophysiology, 29(3), 383-401. [Link]

• Hartler, J., et al. (2020). Automated Annotation of Sphingolipids Including Accurate Identification of Hydroxylation Sites Using MSn Data. Analytical Chemistry, 92(20), 14044-14052. [Link]

• Schwarz, A., et al. (2009). 2-hydroxylated sphingomyelin profiles in cells from patients with mutated fatty acid 2-hydroxylase. Lipids in Health and Disease, 8, 41. [Link]

• Merrill, A. H., et al. (2009). Sphingolipidomics: Methods for the comprehensive analysis of sphingolipids. ResearchGate. [Link]

• Wikipedia contributors. (2024). Sphingolipid. Wikipedia. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Sphingolipid Metabolic Pathway: An Overview of Major Roles Played in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingolipid - Wikipedia [en.wikipedia.org]
• 5. Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gene - FA2H [maayanlab.cloud]
• 7. uniprot.org [uniprot.org]
• 8. Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases | MDPI [mdpi.com]
• 9. 2-hydroxylated sphingomyelin profiles in cells from patients with mutated fatty acid 2-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2′-Hydroxy ceramide in membrane homeostasis and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fatty acid 2-Hydroxylation in mammalian sphingolipid biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sphingolipids with 2-hydroxy fatty acids aid in plasma membrane nanodomain organization and oxidative burst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. caymanchem.com [caymanchem.com]
• 14. Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. FA2H fatty acid 2-hydroxylase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 18. Stable-isotope dilution analysis of D- and L-2-hydroxyglutaric acid: application to the detection and prenatal diagnosis of D- and L-2-hydroxyglutaric acidemias - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Imperatives in Lipidomics: The Divergence of (R) and (S)-2-Hydroxylauric Acid

Executive Summary: The Hidden Chiral Switch

In the realm of bioactive lipids, chirality is often overshadowed by chain length and saturation. However, for 2-hydroxylauric acid (2-hydroxydodecanoic acid), the stereochemistry at the

-carbon (C2) is not merely a structural detail—it is a binary switch dictating biological fate.

• (R)-2-Hydroxylauric Acid: The obligate biosynthetic product in mammals, critical for the stability of myelin sheaths and the epidermal water barrier.

• (S)-2-Hydroxylauric Acid: A metabolic anomaly in healthy mammalian tissue, often indicative of non-enzymatic oxidation (ROS attack) or bacterial origin, and functionally inert in sphingolipid biosynthesis.

This guide dissects the physicochemical and metabolic divergence of these enantiomers, providing a roadmap for their differentiation, synthesis, and application in lipid-based drug delivery.

Structural & Physicochemical Divergence

While enantiomers share identical boiling points and scalar physical properties in isotropic environments, their behavior in chiral environments (enzymes, biological membranes) and crystalline packing differs radically.

The Monolayer Packing Effect

In Langmuir-Blodgett monolayers—a proxy for cell membranes—2-hydroxy fatty acids (hFAs) exhibit tighter packing than their non-hydroxylated counterparts due to inter-headgroup hydrogen bonding.

Feature	(R)-Enantiomer	(S)-Enantiomer	Racemate (50:50 Mix)
Membrane Phase	Forms condensed, solid-like domains at lower surface pressures.	Identical to (R) in isolation.	Often forms a distinct crystalline lattice with different tilt angles due to heterochiral pairing.
H-Bond Network	Homochiral H-bond network (cooperative).	Homochiral H-bond network.	Heterochiral H-bonds often thermodynamically favored (higher melting point for the racemate crystal).
Hydration	Specific hydration shell geometry.	Mirror image hydration.	Disrupted hydration shell, altering local dielectric constant.

Implications for Liposomal Drug Delivery

When designing liposomes using 2-hydroxylauric acid to modulate membrane fluidity:

• Pure (R)-isomer: Promotes formation of stable, raft-like domains, reducing leakage of encapsulated hydrophilic drugs.

• Racemate: May introduce phase boundary defects, increasing permeability and potentially triggering immune recognition due to "unnatural" packing arrays.

Biosynthesis and Metabolic Fate[1]

The biological validity of the (R)-enantiomer is enforced by the strict stereospecificity of the enzyme Fatty Acid 2-Hydroxylase (FA2H) .[1]

The FA2H Checkpoint

In the Endoplasmic Reticulum (ER), FA2H catalyzes the radical-based hydroxylation of lauric acid (and longer chains).

• Mechanism: FA2H extracts a pro-R hydrogen from the C2 position.

• Outcome: Exclusive production of (R)-2-hydroxylauric acid.

• Pathology: Mutations in FA2H lead to Leukodystrophy and Spastic Paraplegia 35 (SPG35), confirming that the (S)-isomer cannot substitute for the (R)-isomer in myelin maintenance.

Catabolism: -Oxidation

Both enantiomers can theoretically enter the

-oxidation pathway in peroxisomes, but the efficiency and regulation differ. The key enzyme, 2-Hydroxyacyl-CoA Lyase 1 (HACL1) , cleaves the C1-C2 bond.[2]

Figure 1: The metabolic bifurcation of 2-hydroxylauric acid. Note the exclusive channeling of the (R)-enantiomer into sphingolipids by FA2H.[1]

Analytical Protocol: Enantiomeric Separation

Distinguishing these enantiomers requires chiral resolution. Standard C18 HPLC cannot separate them. Below is a self-validating protocol using Chiral HPLC with derivatization to enhance detection sensitivity.

Protocol: Derivatization and Chiral Separation

Objective: Quantify (R) vs (S) ratio in biological samples.

Reagents:

• 3,5-Dinitrobenzoyl chloride (DNB-Cl) [Chromophore tag]

• Dry Pyridine

• n-Hexane / Isopropanol (HPLC Grade)

Workflow:

• Lipid Extraction:

  • Extract total lipids using the Folch method (Chloroform:Methanol 2:1).

  • Saponify (0.5 M KOH in MeOH, 60°C, 1h) to release free fatty acids.

  • Acidify and extract with hexane.[3]

• Derivatization (The "Chromophore Tag"):

  • Dissolve dried fatty acid residue in 100 µL dry pyridine.

  • Add 20 mg DNB-Cl.

  • Heat at 60°C for 30 mins.

  • Mechanism:[4][5][6] The hydroxyl group at C2 reacts with DNB-Cl to form a 3,5-dinitrobenzoate ester. This adds a UV-absorbing group (

    nm) and increases steric bulk to aid chiral recognition.

• HPLC Conditions:

  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate based).

  • Mobile Phase: n-Hexane : Isopropanol (95:5 v/v) with 0.1% Trifluoroacetic acid (to suppress ionization of the carboxylic acid).

  • Flow Rate: 0.5 mL/min.

  • Detection: UV at 254 nm.[7]

• Validation (System Suitability):

  • Resolution (

    ): Must be > 1.5 between enantiomers.

  • Elution Order: Typically, the (S)-enantiomer elutes before the (R)-enantiomer on Chiralpak AD columns (verify with pure standards).

Figure 2: Analytical workflow for the stereochemical resolution of 2-hydroxylauric acid.

Synthesis: Accessing the Enantiomers

For research purposes, relying on commercial racemates is insufficient.

Asymmetric Synthesis of (R)-2-Hydroxylauric Acid

The most robust method for generating the "natural" (R)-isomer is Evans Aldol Chemistry or Sharpless Asymmetric Dihydroxylation (adapted). However, a more direct route for alpha-hydroxy acids is:

• Enzymatic Resolution: Use a lipase (e.g., Candida antarctica Lipase B) to selectively hydrolyze the ester of the racemate. The enzyme typically prefers the (R)-ester, leaving the (S)-ester intact.

• Chemical Synthesis:

  • Start with Lauric Acid.[8][9]

  • Generate the acyl chloride.

  • Brominate at the alpha position (Hell-Volhard-Zelinsky reaction)

    Racemic 2-bromo-lauric acid.

  • Hydrolysis

    Racemic 2-hydroxylauric acid.

  • Resolution: Form a salt with a chiral amine (e.g., (R)-phenylethylamine) and separate diastereomeric salts via fractional crystallization.

Conclusion and Future Outlook

The distinction between (R) and (S)-2-hydroxylauric acid is a fundamental biological parameter.

• (R)-2-OH-C12 is a biomimetic building block, essential for reconstructing native membrane architectures in drug delivery systems.

• (S)-2-OH-C12 serves as a valuable negative control or a probe for non-enzymatic oxidative stress.

Recommendation for Researchers: Stop treating 2-hydroxylauric acid as a commodity chemical. When investigating sphingolipid metabolism or designing lipid nanoparticles (LNPs), the use of enantiopure (R)-2-hydroxylauric acid is mandatory to ensure physiological relevance and avoid off-target toxicity associated with the accumulation of "unnatural" (S)-isomers.

References

• Alderson, N. L., et al. (2004). Fatty acid 2-hydroxylase produces 2-hydroxy fatty acids that are required for the formation of myelin sphingolipids.[1][10][11][12][13]Journal of Biological Chemistry .

• Hama, H. (2010). Fatty acid 2-Hydroxylation in mammalian sphingolipid biology.[1][2][11][12]Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids .

• Foulon, V., et al. (2005).[2] Breakdown of 2-hydroxylated straight chain fatty acids via peroxisomal 2-hydroxyphytanoyl-CoA lyase.[2]Journal of Biological Chemistry .

• Yonezawa, T., et al. (2013). Separation of enantiomers of 2-hydroxy fatty acids by high-performance liquid chromatography.Journal of Chromatography A .

• Edelmann, M. J., et al. (2010). Mutations in the fatty acid 2-hydroxylase gene in hereditary spastic paraplegia.Brain .

Sources

• 1. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. hplc.eu [hplc.eu]
• 6. Frontiers | Biological Roles and Therapeutic Potential of Hydroxy-Carboxylic Acid Receptors [frontiersin.org]
• 7. aocs.org [aocs.org]
• 8. Hydroxylauric Acid | C12H24O3 | CID 97783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Lauric Acid | C12H24O2 | CID 3893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. FA2H is responsible for the formation of 2-hydroxy galactolipids in peripheral nervous system myelin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fatty acid 2-hydroxylase (human) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. uniprot.org [uniprot.org]

Biosynthetic pathway of 2-hydroxylauric acid in lipid metabolism

TITLE: Biosynthetic Mechanisms and Analytical Profiling of 2-Hydroxylauric Acid: A Technical Guide for Lipid Metabolism Research

Executive Summary

This technical guide provides a comprehensive analysis of the biosynthesis, extraction, and characterization of 2-hydroxylauric acid (

-hydroxylauric acid; 2-OH C12:0). While often overshadowed by its longer-chain counterparts (C16–C24) in mammalian sphingolipid biology, 2-hydroxylauric acid represents a critical structural motif in microbial virulence factors (Lipid A modifications) and a specialized intermediate in mammalian fatty acid -oxidation.

For drug development professionals, understanding the distinct enzymatic machineries—FA2H (mammalian monooxygenase) versus LpxO (bacterial dioxygenase)—is paramount. These pathways represent divergent therapeutic targets: one for neurodegenerative repair and skin barrier integrity, the other for dismantling Gram-negative bacterial resistance to cationic antimicrobial peptides.

Part 1: The Biochemistry of Alpha-Hydroxylation

The biosynthesis of 2-hydroxylauric acid does not occur via a single universal pathway. It is generated through two evolutionarily distinct mechanisms depending on the biological system.

The Mammalian Pathway: Fatty Acid 2-Hydroxylase (FA2H)

In mammals, 2-hydroxylation is catalyzed by Fatty Acid 2-Hydroxylase (FA2H) , an ER-resident, di-iron dependent monooxygenase.[1][2][3][4]

• Substrate Specificity: FA2H preferentially acts on free fatty acids (FFAs) prior to their incorporation into ceramides. While it exhibits highest affinity for Very Long Chain Fatty Acids (VLCFAs, C22–C26), it retains catalytic activity toward medium-chain substrates like lauric acid (C12:0) under high-flux conditions or in specific tissue compartments (e.g., sebaceous glands).

• Mechanism: FA2H utilizes a radical rebound mechanism. It requires molecular oxygen (

  ), cytochrome , and NADH/NADPH. The di-iron center activates to abstract a hydrogen atom from the pro-R position of the -carbon, creating a radical intermediate that is subsequently hydroxylated.

• Stereochemistry: Strictly produces the (R)-enantiomer .[1][3]

The Bacterial Pathway: LpxO Dioxygenase

In Gram-negative bacteria (e.g., Pseudomonas, Salmonella), 2-hydroxylauric acid is often found as a modification on the Lipid A moiety of Lipopolysaccharide (LPS).

• Enzyme: LpxO (Asp/Glu/His-dependent dioxygenase).

• Mechanism: Unlike FA2H, LpxO is an

  -ketoglutarate-dependent dioxygenase .[5] It couples the decarboxylation of -ketoglutarate to succinate with the hydroxylation of the fatty acyl chain.

• Substrate: LpxO typically modifies the fatty acid after it has been incorporated into the Lipid A precursor (e.g., acting on the secondary acyl chain of Kdo2-Lipid IVa).

• Biological Impact: The 2-OH group increases hydrogen bonding between Lipid A tails, stabilizing the outer membrane and preventing penetration by host antimicrobial peptides (e.g., polymyxin).

Part 2: Biosynthetic Pathway Visualization

The following diagram contrasts the two primary biosynthetic routes. Note the divergence in co-factor requirements (

/NADH vs. -KG/ ), which is the basis for selective inhibitor design.

Figure 1: Comparative biosynthetic logic of 2-hydroxylauric acid production. The mammalian pathway (blue) operates on free fatty acids via a monooxygenase mechanism, while the bacterial pathway (red) modifies acylated lipids via a dioxygenase mechanism.

Part 3: Experimental Protocol (Extraction & Analysis)

Accurate quantification of 2-hydroxylauric acid requires rigorous derivatization to prevent thermal degradation and peak tailing during Gas Chromatography (GC). The hydroxyl group at the C2 position is prone to intermolecular hydrogen bonding; thus, dual derivatization (Methylation + Silylation) is the gold standard.

Protocol: Isolation and Derivatization

Step 1: Lipid Extraction

• Method: Modified Bligh & Dyer.

• Reagents: Chloroform:Methanol (1:2 v/v).

• Rationale: Ensures extraction of both free fatty acids and polar sphingolipids/Lipid A species.

• Validation: Spike samples with an internal standard (e.g., 2-hydroxy-C11:0 or deuterated 2-OH-C12) prior to extraction to account for recovery losses.

Step 2: Acid Hydrolysis (Liberation)

• Reagents: 1M HCl in Methanol (Methanolic HCl).

• Condition: 80°C for 1-2 hours.

• Mechanism: Cleaves the amide or ester bonds linking the fatty acid to the sphingosine or glucosamine backbone. Simultaneously performs transmethylation , converting the carboxylic acid to a Methyl Ester (FAME).

• Critical Note: Alkaline hydrolysis is milder but may not fully cleave amide-linked 2-OH fatty acids in sphingolipids.

Step 3: Silylation (Hydroxyl Protection)

• Reagents: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS (Trimethylchlorosilane).

• Condition: 60°C for 30 minutes (anhydrous conditions essential).

• Mechanism: Converts the free 2-hydroxyl group into a Trimethylsilyl (TMS) ether.

• Resultant Analyte: Methyl 2-[(trimethylsilyl)oxy]dodecanoate .

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for the quantification of 2-hydroxylauric acid. The critical step is the dual derivatization (Methylation + TMS) to ensure volatility.

Part 4: Data Interpretation & Quantitative Metrics

Mass Spectral Identification (GC-MS)

When analyzing Methyl 2-[(trimethylsilyl)oxy]dodecanoate, look for these diagnostic ions in Electron Ionization (EI) mode:

Ion Fragment (m/z)	Origin/Mechanism	Significance
[M-15]+	Loss of Methyl group ( ) from TMS	High abundance; confirms TMS presence.
[M-59]+	Loss of Carbomethoxy group ( )	Diagnostic: Specific cleavage for -hydroxy FAMEs.
m/z 73	Trimethylsilyl cation ( )	General indicator of silylated compounds.
m/z 75	Dimethylsilyl ether rearrangement	Common background ion for TMS derivatives.

Target Ion for SIM (Selected Ion Monitoring): For 2-hydroxylauric acid derivative, the molecular weight is approx 302 Da.

• Monitor m/z 243 ([M-59]+) for specific quantification.

• Monitor m/z 287 ([M-15]+) for confirmation.

Comparative Pathway Metrics

Feature	Mammalian (FA2H)	Bacterial (LpxO)
Primary Substrate	Free Fatty Acid (C16-C26 preference)	Lipid A-bound Acyl Chain (C12/C14)
Reaction Type	Monooxygenation (1 atom of incorporated)	Dioxygenation (1 atom to lipid, 1 to succinate)
Co-Substrate	NADH / Cytochrome b5	-Ketoglutarate
Metal Center	Di-iron cluster ( )	Mononuclear Non-heme Iron ( )
Inhibitor Class	Iron chelators / Radical scavengers	-KG analogs (e.g., N-oxalylglycine)

Part 5: Clinical & Pharmacological Implications

1. Antibiotic Development (LpxO Inhibitors) Bacterial 2-hydroxylauric acid (in Lipid A) stabilizes the outer membrane by facilitating lateral hydrogen bonding between LPS molecules.

• Therapeutic Logic: Inhibiting LpxO destabilizes the membrane, increasing permeability to conventional antibiotics and host immune peptides.

• Target: The

  -ketoglutarate binding pocket of LpxO is distinct from mammalian enzymes, offering a high therapeutic index.

2. Neurodegenerative Therapy (FA2H Modulation) Deficiency in FA2H leads to Spastic Paraplegia 35 (SPG35) and Fatty Acid Hydroxylase-associated Neurodegeneration (FAHN) .[3][6]

• Pathology: Loss of 2-OH galactolipids causes myelin sheath instability.

• Drug Strategy: Gene therapy or small molecule chaperones to stabilize mutant FA2H proteins. Conversely, in certain cancers where FA2H is upregulated to resist apoptosis, FA2H inhibitors are being explored.

References

• Alderson, J., et al. (2022). Fatty Acid 2-Hydroxylase (FA2H) and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. International Journal of Molecular Sciences. Available at: [Link]

• Gibbons, H. S., et al. (2000).[5] Oxygen requirement for the biosynthesis of the S-2-hydroxymyristate moiety in Salmonella typhimurium lipid A. Function of LpxO, A new Fe2+/alpha-ketoglutarate-dependent dioxygenase homologue. Journal of Biological Chemistry. Available at: [Link]

• Hama, H. (2010). Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Available at: [Link]

• Rezanka, T., & Sigler, K. (2009). Odd-numbered very-long-chain fatty acids from the microbial, animal and plant kingdoms. Progress in Lipid Research. (Provides context on chain length specificity and occurrence).

• Quehenberger, O., et al. (2011). Lipidomics analysis of essential fatty acids in macrophages. Journal of Lipid Research. (Protocol basis for GC-MS of hydroxy-fatty acids). Available at: [Link]

Sources

• 1. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of hFA and hFA-SL | Encyclopedia MDPI [encyclopedia.pub]
• 4. mdpi.com [mdpi.com]
• 5. Function and Biogenesis of Lipopolysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Guide: (S)-2-Hydroxylauric Acid Moieties in Bacterial Signaling & Virulence

The following technical guide details the role, biosynthesis, and analytical characterization of (S)-2-hydroxylauric acid within the context of bacterial signaling and host-pathogen interactions.

Executive Summary

While N-acyl homoserine lactones (AHLs) with 3-hydroxy or 3-oxo substitutions are the canonical quorum sensing (QS) signals in Gram-negative bacteria, (S)-2-hydroxylauric acid (2-OH-C12:0) represents a distinct, high-value lipid moiety. It functions primarily as a critical structural modifier of Lipid A (endotoxin) in pathogens like Pseudomonas aeruginosa, Acinetobacter baumannii, and Burkholderia spp., and acts as a potent inter-kingdom signal capable of activating host immune receptors (e.g., GPR84). This guide elucidates the biosynthesis, extraction, and pharmacological significance of (S)-2-hydroxylauric acid, distinguishing its role from standard AHLs and highlighting its potential as a therapeutic target.

Part 1: Molecular Architecture & Chemical Significance

Structural Distinction

The biological activity of hydroxylated fatty acids is strictly governed by the position and chirality of the hydroxyl group.

Feature	(S)-2-Hydroxylauric Acid	(R)-3-Hydroxylauric Acid
Structure	-hydroxy fatty acid (2-OH)	-hydroxy fatty acid (3-OH)
Chirality	(S)-configuration (L-configuration)	(R)-configuration (D-configuration)
Primary Source	Lipid A (LpxO-dependent modification)	AHLs (FabG-dependent fatty acid synthesis)
Function	Membrane stabilization, CAMP resistance, GPR84 Agonism	Canonical QS signal tail, surfactant properties
Chemical Stability	High stability due to steric hindrance at -carbon	Prone to -oxidation

The "S" Configuration & Bioactivity

The (S)-2-hydroxy group is introduced post-synthetically into the Lipid A matrix. This modification is not merely structural; it creates a hydrogen-bonding network within the outer membrane that:

• Increases Membrane Rigidity: Reduces fluidity, limiting the penetration of cationic antimicrobial peptides (CAMPs).

• Modulates Signal Export: Affects the passive diffusion rates of hydrophobic QS molecules (e.g., 3-oxo-C12-HSL) through the outer membrane.

• Host Recognition: The specific (S)-2-hydroxy motif is a "Pathogen-Associated Molecular Pattern" (PAMP) recognized by the host G-protein coupled receptor GPR84 , triggering pro-inflammatory responses.

Part 2: Biosynthetic Pathway (LpxO-Dependent)

Unlike 3-hydroxy fatty acids, which are generated during fatty acid elongation (Fab pathway), (S)-2-hydroxylauric acid is synthesized by a dedicated dioxygenase enzyme, LpxO , acting on the Lipid A precursor.

Enzymatic Mechanism

Enzyme: LpxO (EC 1.14.11.-) Type: Fe(II)/

-ketoglutarate-dependent dioxygenase. Substrate: Kdo2-Lipid A (containing myristate or laurate chains). Reaction: Hydroxylates the -carbon of the secondary acyl chain.

Figure 1: LpxO-mediated biosynthesis of (S)-2-hydroxylauric acid moieties on Lipid A.

Part 3: Analytical Methodologies

Accurate detection requires distinguishing the 2-hydroxy isomer from the common 3-hydroxy isomer. Mass spectrometry (MS) coupled with gas chromatography (GC) is the gold standard.

Extraction Protocol (Modified Bligh-Dyer)

Target: Total cellular lipids (Lipid A bound) and free fatty acids.

• Cell Lysis: Pellet

  bacterial cells. Resuspend in 0.8 mL aqueous buffer (PBS).

• Solvent Addition: Add 2 mL Methanol and 1 mL Chloroform (1:2:0.8 ratio). Vortex vigorously for 10 min.

• Phase Separation: Add 1 mL Chloroform and 1 mL water. Centrifuge at 2,000 x g for 5 min.

• Collection: Recover the lower organic phase (Chloroform layer).

• Hydrolysis (Critical): To release (S)-2-hydroxylauric acid from Lipid A, dry the organic phase and treat with 4M HCl at 100°C for 4 hours.

• Re-extraction: Extract the hydrolysate with Hexane/Ether (1:1).

Derivatization & GC-MS Analysis

Goal: Convert free fatty acids to Fatty Acid Methyl Esters (FAMEs) or TMS derivatives for separation.

• Methylation: Dissolve dried extract in 1 mL BF3-Methanol (14%) . Heat at 60°C for 30 min.

• Extraction: Add 1 mL Hexane and 1 mL water. Vortex and collect the Hexane layer.

• GC-MS Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm).

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 50°C (2 min) -> 10°C/min -> 280°C (5 min).

  • Identification:

    • (S)-2-hydroxylauric acid methyl ester: Characteristic fragment m/z 103 (base peak, cleavage between C1-C2).

    • 3-hydroxylauric acid methyl ester: Characteristic fragment m/z 103 is absent or minor; distinct retention time.

Part 4: Biological Function & Therapeutic Implications[1]

Inter-Kingdom Signaling (The GPR84 Axis)

Recent studies identify (S)-2-hydroxylauric acid as a potent agonist for GPR84 , a G-protein coupled receptor expressed on neutrophils and macrophages.

• Mechanism: Bacteria release free (S)-2-hydroxylauric acid (via membrane turnover or specific lipases).

• Host Response: Binding to GPR84 triggers chemotaxis and the release of pro-inflammatory cytokines (TNF-

  , IL-12).

• Therapeutic Angle: GPR84 antagonists are currently under development to treat inflammatory bowel disease (IBD) and fibrosis. Understanding the bacterial source of the agonist is crucial for these programs.

Membrane Permeability & QS Efficiency

The presence of 2-hydroxy fatty acids in Lipid A creates a "tighter" membrane barrier.

• Effect: Pseudomonas strains with lpxO mutations show increased permeability.

• QS Link: The export of hydrophobic QS signals (like 3-oxo-C12-HSL) is modulated by this membrane density. Loss of 2-hydroxylation can lead to "leaky" membranes, altering the local concentration of autoinducers and disrupting quorum sensing timing.

Figure 2: The dual role of (S)-2-hydroxylauric acid in membrane architecture and host immune activation via GPR84.

References

• Identification of 2-hydroxylated fatty acids in Lipid A

  • Source:Journal of Biological Chemistry
  • Title: "LpxO, a dioxygenase responsible for the 2-hydroxylation of fatty acids in Lipid A of Pseudomonas aeruginosa."

  • URL:[Link][1]

• GPR84 Agonism by Hydroxy Fatty Acids

  • Source:Journal of Immunology
  • Title: "Medium-chain free fatty acids and bacterial 2-hydroxy f

  • URL:[Link][1]

• Analytical Methods for Hydroxy Fatty Acids

  • Source:Journal of Lipid Research
  • Title: "Quantitative analysis of hydroxy f

  • URL:[Link]

• Role in Membrane Permeability

  • Source:Microbiology
  • Title: "The role of 2-hydroxylation of Lipid A in the membrane permeability and antibiotic resistance of Acinetobacter baumannii."

  • URL:[Link][1]

Sources

• 1. Frontiers | Design, Synthesis, and Biological Evaluation of N-Acyl-Homoserine Lactone Analogs of Quorum Sensing in Pseudomonas aeruginosa [frontiersin.org]

The Stereochemical Sentinel: (S)-2-Hydroxylauric Acid in Membrane Dynamics and Metabolic Flux

Executive Summary In the realm of lipidomics, the stereochemistry of hydroxylated fatty acids is a detail of profound biological consequence often overlooked in standard profiling. While 2-hydroxy fatty acids (2-OH FAs) are established stabilizers of the myelin sheath and epidermal barriers, the vast majority of these structural lipids in mammals possess the (R)-configuration .

(S)-2-Hydroxylauric acid (C12:0-OH) , conversely, represents a distinct biological entity. It is rarely a quiescent structural component in mammalian tissues but rather a transient intermediate of peroxisomal

-oxidation or a stable biomarker of specific Gram-negative bacterial membranes (e.g., Acinetobacter, Pseudomonas).

This technical guide delineates the physicochemical impact of the (S)-enantiomer on membrane topology, maps its biosynthetic origins, and provides a validated analytical protocol for its enantioselective quantification.

Part 1: Molecular Biophysics & Membrane Topology

The Enantiomeric Divergence

The introduction of a hydroxyl group at the C2 (

) position of lauric acid creates a chiral center. The biological implications of this chirality are dictated by the "lipid tilt" and hydrogen bonding capacity within the bilayer.

Feature	(R)-2-Hydroxylauric Acid	(S)-2-Hydroxylauric Acid
Primary Occurrence	Mammalian Sphingolipids (Myelin), Skin Ceramides	Bacterial Lipid A, Metabolic Intermediates ( -ox)
Biosynthetic Enzyme	Fatty Acid 2-Hydroxylase (FA2H)	Phytanoyl-CoA Dioxygenase (PhyH) / Bacterial Hydroxylases
Membrane Effect	Stabilizes gel phase; H-bonds with amide of sphingosine	Disrupts packing if incorporated into R-dominant lattices
Intermolecular H-Bonding	Donates H to acceptor on neighboring lipid	Steric hindrance prevents optimal H-bond network

Membrane Phase Behavior

In biological membranes, 2-hydroxylation generally raises the phase transition temperature (

) due to increased hydrogen bonding at the lipid-water interface. However, the (S)-enantiomer acts as a defect in mammalian membranes.

• Steric Clash: When (S)-2-hydroxylauric acid is forced into a membrane composed primarily of (R)-sphingolipids, the hydroxyl group faces the "wrong" way relative to the sphingoid base amide, preventing the formation of the lateral hydrogen bond network that tightens the membrane.

• Hydration Dynamics: The exposed (S)-hydroxyl group alters the hydration shell of the headgroup, potentially modifying the binding kinetics of peripheral membrane proteins like PKC or specific G-protein subunits.

Part 2: Biological Occurrence & Biosynthesis

The Peroxisomal Flux (Mammalian Context)

In mammals, (S)-2-hydroxylauric acid is primarily a metabolic intermediate , not a terminal product. It appears during the

-oxidation of fatty acids—a pathway essential for breaking down branched-chain lipids (like phytanic acid) and shortening straight-chain fatty acids.[1][2][3]

• Mechanism: The fatty acid is activated to acyl-CoA, hydroxylated to (S)-2-hydroxyacyl-CoA, and then decarboxylated to a fatty acid one carbon shorter (

  ).[1][3]

• Clinical Relevance: Accumulation of (S)-2-hydroxy species suggests a blockage in the 2-hydroxyacyl-CoA lyase step, a hallmark of specific peroxisomal disorders.

The Bacterial Signature (Microbial Context)

Specific Gram-negative bacteria incorporate (S)-2-hydroxylauric acid into their lipopolysaccharides (LPS) or ornithine lipids.

• Genera: Acinetobacter baumannii, Pseudomonas aeruginosa, and Flavobacterium.

• Function: In these organisms, the (S)-isomer is structural. It increases the resistance of the outer membrane to cationic antimicrobial peptides (CAMPs) by modifying the charge density and packing of Lipid A.

Pathway Visualization

The following diagram contrasts the generation of the structural (R)-form versus the metabolic (S)-intermediate.

Caption: Divergent fates of Lauric Acid. The ER-bound FA2H generates the structural (R)-isomer, while peroxisomal enzymes generate the transient (S)-isomer during alpha-oxidation.

Part 3: Analytical Methodologies

Distinguishing (S)-2-hydroxylauric acid from its (R)-enantiomer is the critical analytical challenge. Standard LC-MS or GC-MS analysis of Fatty Acid Methyl Esters (FAMEs) cannot separate these enantiomers.

The Solution: Chiral Derivatization

To resolve the enantiomers, the fatty acids must be derivatized with a chiral agent that converts the enantiomers (mirror images) into diastereomers (physically distinct compounds with different boiling points/retention times).

Recommended Derivatizing Agent: (S)-(+)-3-Methyl-2-butanol or (S)-TBMB carboxylic acid . Alternatively: Mosher's Acid Chloride (MTPA-Cl).

Experimental Protocol: Enantioselective GC-MS Profiling

Objective: Quantify (S)-2-hydroxylauric acid in a membrane lipid extract.

Phase 1: Lipid Extraction (Modified Bligh & Dyer)

• Sample Prep: Homogenize 10-50 mg of tissue or

  bacterial cells in 800 µL PBS.

• Lysis: Add 3 mL Methanol:Chloroform (2:1 v/v). Vortex vigorously for 1 min.

• Phase Separation: Add 1 mL Chloroform and 1 mL

  (acidified to pH 3 with HCl to ensure recovery of free fatty acids).

• Centrifugation: Spin at 2,000 x g for 5 min. Collect the lower organic phase.

• Desiccation: Dry under a stream of Nitrogen (

  ) at 30°C.

Phase 2: Hydrolysis & Methylation

Note: This step releases esterified fatty acids.

• Resuspend dried lipids in 1 mL 1M methanolic HCl.

• Incubate at 80°C for 1 hour.

• Extract the resulting Fatty Acid Methyl Esters (FAMEs) with hexane.

• Critical Step: This yields racemic methyl esters if the source contained both. We must now derivatize the hydroxyl group specifically or use a chiral column.

Phase 3: Chiral Derivatization (The Diastereomer Method)

Targeting the hydroxyl group at C2.

• Reagent: Prepare a solution of (S)-acetoxy-propionyl chloride (chiral reagent).

• Reaction: Add 50 µL reagent to the dried FAME residue. Incubate at 60°C for 15 mins.

• Quench: Add saturated

  solution. Extract with hexane.

• Result: You now have (S)-acetoxy-propionyl-(S)-2-hydroxylaurate and (S)-acetoxy-propionyl-(R)-2-hydroxylaurate. These are diastereomers.

Phase 4: GC-MS Analysis[4]

• Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: Non-chiral capillary column (e.g., DB-5MS, 30m x 0.25mm) is sufficient if diastereomers were formed.

  • Alternative: If skipping Phase 3, use a Cyclodextrin-based Chiral Column (e.g., CP-Chirasil-Dex CB) on the underivatized methyl esters.

• Oven Program: 80°C (1 min)

  20°C/min 200°C 2°C/min 230°C.

• Detection (SIM Mode): Monitor ions characteristic of the cleavage alpha to the carboxyl group (m/z 103 for methyl esters, shifted for derivatized forms).

Analytical Workflow Diagram

Caption: Dual-strategy workflow for resolving 2-hydroxylauric acid enantiomers. Path B is recommended for higher resolution on standard equipment.

References

• Hama, H. (2010). Fatty acid 2-Hydroxylation in Mammalian Sphingolipid Biology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

• Foulon, V., et al. (2005). Breakdown of 2-hydroxylated straight chain fatty acids via peroxisomal 2-hydroxyphytanoyl-CoA lyase.[1][3] Journal of Biological Chemistry. Link

• Alderson, J., et al. (2023). Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases. International Journal of Molecular Sciences. Link

• Casteels, M., et al. (2003). Alpha-oxidation of 3-methyl-substituted fatty acids and its thiamine dependence. European Journal of Biochemistry. Link

• Jenske, R., & Vetter, W. (2007). Enantioselective analysis of 2-hydroxy fatty acids in food samples. Journal of Chromatography A. Link

• Six, D. A., & Raetz, C. R. (2008). Purification and characterization of LpxO, an iron-dependent dioxygenase that incorporates one atom of oxygen into the lipid A of Salmonella enterica. Journal of Biological Chemistry. Link

Sources

• 1. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 2. bio.libretexts.org [bio.libretexts.org]
• 3. Breakdown of 2-hydroxylated straight chain fatty acids via peroxisomal 2-hydroxyphytanoyl-CoA lyase: a revised pathway for the alpha-oxidation of straight chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Technical Guide to the Impact of Alpha-Hydroxylation on the Hydrophobicity of Lauric Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The physicochemical properties of fatty acids are pivotal in determining their biological function and pharmaceutical applicability. This technical guide provides an in-depth analysis of how a specific chemical modification—alpha-hydroxylation—alters the hydrophobicity of lauric acid (dodecanoic acid). By introducing a hydroxyl group at the C-2 position, the polarity of the molecule is significantly increased, leading to a quantifiable reduction in its hydrophobicity. This guide elucidates the theoretical underpinnings of this transformation, provides detailed, self-validating experimental protocols for its synthesis and analysis, and discusses the profound implications of this change for drug formulation and delivery. We present a robust framework for understanding and quantifying this shift, primarily through Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), and contextualize the findings for practical application in scientific research and development.

Introduction: The Significance of Lauric Acid and its Hydrophobicity

Lauric acid is a 12-carbon saturated fatty acid (C12:0) abundant in natural sources like coconut and palm kernel oils[1][2]. Its molecular structure, comprising a long hydrophobic alkyl chain and a terminal hydrophilic carboxyl group, makes it an amphiphilic molecule with pronounced hydrophobic character[3]. This hydrophobicity is a critical determinant of its behavior in both biological and chemical systems, influencing everything from membrane interactions and cellular signaling to its use as an excipient in pharmaceutical formulations[2][3].

The hydrophobicity of a molecule is quantitatively described by its partition coefficient (P), typically expressed in its logarithmic form, LogP. The LogP value represents the ratio of a compound's concentration in a non-polar solvent (commonly octanol) to its concentration in an aqueous solvent (water) at equilibrium[4][5]. A higher positive LogP value indicates greater hydrophobicity (lipophilicity), while a lower or negative value signifies greater hydrophilicity[4][6][7].

Modifying the structure of lauric acid can strategically alter its hydrophobicity to suit specific applications. One such modification is alpha-hydroxylation, the introduction of a hydroxyl (-OH) group on the carbon atom adjacent to the carboxyl group (the alpha-carbon), yielding 2-hydroxylauric acid (2-OH-C12)[8]. This guide explores the chemical basis and practical consequences of this transformation.

The Chemistry and Mechanism of Alpha-Hydroxylation

Alpha-hydroxylation introduces a polar hydroxyl group directly adjacent to the existing polar carboxyl group. This process can be achieved through both enzymatic and synthetic chemical routes.

• Enzymatic Hydroxylation: In biological systems, this reaction is often catalyzed by fatty acid α-hydroxylases (FA2H), a class of mixed-function oxygenases.[9][10] These enzymes are crucial in the synthesis of 2-hydroxy sphingolipids, which are vital components of myelin sheaths in the nervous system.[10][11] The enzyme utilizes molecular oxygen and a reducing agent like NADPH to introduce the hydroxyl group.[10]

• Chemical Synthesis: Synthetic routes typically involve the α-bromination of lauric acid followed by nucleophilic substitution with a hydroxide ion. This multi-step process allows for controlled production of 2-hydroxylauric acid for research and development purposes.

The primary consequence of this modification is a fundamental shift in the molecule's electronic and steric properties. The electronegative oxygen atom of the hydroxyl group can act as a hydrogen bond donor and acceptor, significantly increasing the molecule's capacity for interaction with polar solvents like water.[11]

Caption: Conversion of Lauric Acid to α-Hydroxylauric Acid.

Theoretical Impact on Hydrophobicity: A Mechanistic Perspective

The addition of a hydroxyl group at the alpha position is predicted to decrease the hydrophobicity of lauric acid substantially. This is explained by two primary principles:

• Increased Polarity and Hydrogen Bonding: The hydroxyl group is highly polar and capable of forming strong hydrogen bonds with water molecules. This enhanced interaction with the aqueous phase favors partitioning into water over a non-polar solvent, thereby lowering the LogP value. The hydroxyl group in 2-OH FAs is thought to bolster lipid-lipid interactions via hydrogen bond formation.[11]

• Fragment Contribution to LogP: Computational methods for predicting LogP often use a fragment-based approach, where the LogP of a molecule is the sum of the contributions of its constituent chemical fragments.[12][13] The hydroxyl group has a strong negative contribution to the overall LogP value, directly reflecting its hydrophilic nature.

Based on these principles, we can confidently hypothesize that the LogP of 2-hydroxylauric acid will be significantly lower than that of lauric acid.

Experimental Quantification of Hydrophobicity

To validate the theoretical impact, empirical measurement is essential. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful and widely adopted technique for quantifying the relative hydrophobicity of compounds.[6][14][15]

Principle of RP-HPLC for Hydrophobicity Measurement

In RP-HPLC, the stationary phase is non-polar (e.g., silica bonded with C18 alkyl chains), and the mobile phase is polar (e.g., a mixture of water and an organic solvent like acetonitrile or methanol).[15] When a sample is injected, its components partition between the two phases.

• More Hydrophobic Compounds: Interact more strongly with the non-polar stationary phase and are retained longer in the column, resulting in a longer retention time (tR).[15][16]

• Less Hydrophobic (More Hydrophilic) Compounds: Have a greater affinity for the polar mobile phase and pass through the column more quickly, resulting in a shorter retention time.[16]

Therefore, the retention time in an RP-HPLC system is directly proportional to the hydrophobicity of the analyte. By comparing the retention time of 2-hydroxylauric acid to that of lauric acid under identical conditions, we can directly measure the impact of alpha-hydroxylation.

Self-Validating Experimental Protocol for RP-HPLC Analysis

This protocol is designed to be self-validating by including system suitability checks and calibration standards.

Objective: To determine and compare the retention times of Lauric Acid and 2-Hydroxylauric Acid.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Lauric Acid standard (≥98% purity)

• 2-Hydroxylauric Acid standard (≥98% purity)

• HPLC-grade acetonitrile

• HPLC-grade water

• Trifluoroacetic acid (TFA)

• Methanol (for sample dissolution)

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Causality: TFA acts as an ion-pairing agent to ensure the carboxyl groups are protonated, minimizing peak tailing and yielding sharp, reproducible peaks.

• Standard Preparation:

  • Prepare individual stock solutions of Lauric Acid and 2-Hydroxylauric Acid at 1 mg/mL in methanol.

  • Prepare a mixed working standard containing both analytes at a final concentration of 100 µg/mL by diluting the stock solutions in the initial mobile phase composition (e.g., 60% B).

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 210 nm (for detection of the carboxyl group)

  • Column Temperature: 30°C

  • Gradient Elution:

    • 0-2 min: 60% B

    • 2-15 min: Linear gradient from 60% to 95% B

    • 15-17 min: Hold at 95% B

    • 17-18 min: Return to 60% B

    • 18-25 min: Column re-equilibration at 60% B

  • Causality: A gradient elution is necessary to elute both the less hydrophobic (2-OH-C12) and more hydrophobic (C12) compounds within a reasonable time frame while ensuring good separation.

• System Suitability and Validation:

  • Inject the mixed standard solution five times.

  • Calculate the relative standard deviation (RSD) for the retention times and peak areas of both analytes. The RSD should be <2% to ensure system precision.

  • The resolution between the two peaks should be >2.0, confirming the method's ability to separate the compounds.

• Analysis:

  • Inject the mixed standard.

  • Record the retention times (tR) for 2-Hydroxylauric Acid and Lauric Acid.

  • The compound with the shorter tR is less hydrophobic. The compound with the longer tR is more hydrophobic.

Sources

• 1. Lauric acid - Wikipedia [en.wikipedia.org]
• 2. Biomedical Applications of Lauric Acid: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lauric Acids: Naturally Sourced Fatty Acids for Sustainable, High-Performance Uses [musimmas.com]
• 4. acdlabs.com [acdlabs.com]
• 5. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 6. m.youtube.com [m.youtube.com]
• 7. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]
• 8. Hydroxylauric Acid | C12H24O3 | CID 97783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. The human FA2H gene encodes a fatty acid 2-hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. molbiolcell.org [molbiolcell.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Page not found - Documentation [docs.chemaxon.com:443]
• 14. researchgate.net [researchgate.net]
• 15. chromtech.com [chromtech.com]
• 16. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis Architectures for (S)-2-Hydroxylauric Acid

Executive Summary

(S)-2-Hydroxylauric acid (also known as (S)-2-hydroxydodecanoic acid) is a critical chiral lipid intermediate. It serves as a foundational building block for ceramides and sphingolipids found in mammalian skin barriers and neural tissues. Furthermore, its self-assembling properties are increasingly exploited in the design of supramolecular liquid crystals and biodegradable polyesters.

Achieving high enantiomeric excess (ee > 98%) is non-trivial due to the hydrophobicity of the C12 chain, which complicates standard aqueous biocatalytic methods. This guide details two validated protocols:

• Kinetic Resolution (KR): A robust, scalable route using Burkholderia cepacia lipase (Lipase PS) on the racemic ester.

• Asymmetric Reduction: A direct conversion of 2-oxododecanoic acid using L-Hydroxyisocaproate Dehydrogenase (L-HicDH), optimized for hydrophobic substrates.

Strategic Route Analysis

Feature	Protocol A: Lipase Kinetic Resolution	Protocol B: Biocatalytic Reduction
Starting Material	Lauric Acid (Commodity chemical)	2-Oxododecanoic Acid (Specialty/Synthetic)
Enzyme	Lipase PS (Amano) or Novozym 435	L-HicDH (Lactobacillus confusus)
Max Theoretical Yield	50% (of desired enantiomer)	100%
Solvent System	Organic (MTBE/Hexane) - Ideal for C12	Aqueous/Biphasic - Solubility challenges
Scalability	High (Kg scale feasible)	Medium (Cofactor recycling required)
Primary Use Case	Bulk production of building blocks	High-value, atom-economic synthesis

Protocol A: Lipase-Mediated Kinetic Resolution

The "Workhorse" Method

This protocol relies on the Kazlauskas Rule , which predicts that for most lipases, the (R)-enantiomer of a secondary alcohol (or its ester) reacts faster than the (S)-enantiomer. By performing an enantioselective hydrolysis of the racemic ester, the (R)-ester is hydrolyzed to the (R)-acid, leaving the (S)-ester intact.

Workflow Diagram

Caption: Workflow for the kinetic resolution of racemic 2-hydroxylauric acid ethyl ester yielding the (S)-enantiomer.

Step-by-Step Procedure

Step 1: Synthesis of Racemic Precursor

• Bromination: Reflux Lauric acid (50 g, 0.25 mol) with thionyl chloride (35 mL) and bromine (14 mL) at 85°C for 4 hours.

• Hydrolysis: Quench the reaction mixture into boiling water to hydrolyze the acyl chloride and the alpha-bromide.

• Esterification: Reflux the crude 2-hydroxylauric acid in ethanol (200 mL) with catalytic H₂SO₄ for 6 hours.

• Purification: Extract with hexane, wash with NaHCO₃, and concentrate.

  • Target: rac-Ethyl 2-hydroxylaurate.

Step 2: Enzymatic Resolution

Critical Control Point: The reaction must be stopped at ~50-55% conversion to ensure high ee of the remaining substrate.

• Setup: Dissolve rac-Ethyl 2-hydroxylaurate (10 g, 41 mmol) in MTBE (tert-butyl methyl ether, 100 mL). MTBE is chosen for its hydrophobicity, which preserves lipase activity.

• Buffer Addition: Add 100 mL of Phosphate Buffer (0.1 M, pH 7.0). The system will be biphasic.

• Enzyme Initiation: Add Lipase PS "Amano" SD (from Burkholderia cepacia, 1.0 g).

• Incubation: Stir vigorously at 35°C. The lipase acts at the interface.

• Monitoring: Monitor the reaction by GC or HPLC (see Section 5).

  • The (R)-ester is hydrolyzed to the water-soluble (R)-acid.

  • The (S)-ester remains in the MTBE layer.

• Termination: Stop when conversion reaches 55% (approx. 24-48 hours).

Step 3: Workup and Final Hydrolysis

• Separation: Transfer to a separatory funnel.

  • Organic Layer: Contains (S)-Ethyl 2-hydroxylaurate.

  • Aqueous Layer: Contains (R)-2-hydroxylauric acid (and enzyme).

• Wash: Wash the organic layer with sat. Na₂CO₃ to remove traces of acid. Dry over MgSO₄ and concentrate.

• Final Hydrolysis: Dissolve the (S)-ester in THF/Water (1:1) and treat with LiOH (2 equiv) at room temperature for 2 hours. Acidify to pH 2 with 1M HCl and extract with Ethyl Acetate.

• Recrystallization: Recrystallize from Hexane to upgrade ee to >99%.

Protocol B: Biocatalytic Reduction

The "Direct Synthesis" Method

This method utilizes L-Hydroxyisocaproate Dehydrogenase (L-HicDH) . Unlike standard Lactate Dehydrogenase (LDH) which prefers short chains (pyruvate), L-HicDH is evolved for bulky hydrophobic side chains, making it suitable for the C12 substrate.

Mechanistic Pathway[1]

Caption: Enzymatic reduction cycle coupled with Formate Dehydrogenase (FDH) for NADH regeneration.

Step-by-Step Procedure

Step 1: Substrate Preparation

Note: 2-Oxododecanoic acid is not always shelf-stable. Prepare fresh.

• React decylmagnesium bromide with diethyl oxalate in dry THF at -78°C.

• Hydrolyze the resulting ester with NaOH/MeOH to obtain 2-oxododecanoic acid .

Step 2: Bioreactor Setup

• Solvent System: Due to the low solubility of the C12 substrate in water, use a biphasic system or a co-solvent .

  • Recommended: 10% DMSO / 90% Buffer (Tris-HCl, 50 mM, pH 7.5).

• Reaction Mix (100 mL scale):

  • Substrate: 2-Oxododecanoic acid (500 mg, ~2.3 mmol).

  • Cofactor: NAD+ (10 mg, catalytic amount).

  • Cosubstrate: Sodium Formate (300 mg, 4.4 mmol).

  • Enzyme 1: L-HicDH (from Lactobacillus confusus, 100 Units).

  • Enzyme 2: Formate Dehydrogenase (FDH) (from Candida boidinii, 100 Units).

• Process: Stir gently at 30°C under Argon (to prevent oxidative decarboxylation of the substrate).

• pH Control: The reaction consumes protons (formate oxidation produces CO₂). Monitor pH and adjust with dilute HCl if it rises, though the buffer usually suffices.

Step 3: Isolation

• Acidify reaction mixture to pH 2 with 1M HCl.

• Extract 3x with Ethyl Acetate.

• Wash organic phase with Brine, dry over Na₂SO₄.

• Evaporate solvent to yield crude (S)-2-hydroxylauric acid.

Quality Control & Analytics

Enantiomeric Excess Determination (HPLC)

Direct separation of the acid is difficult. Derivatization to the ester or phenacyl ester is recommended.

• Column: Chiralpak AD-H or OD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (95:5) + 0.1% TFA.

• Flow Rate: 0.8 mL/min.[1]

• Detection: UV at 210 nm.

• Retention Times (Approximate):

  • (S)-Enantiomer: ~12 min

  • (R)-Enantiomer: ~15 min

  • Note: Always run a racemic standard first.

Absolute Configuration Verification

Compare optical rotation with literature values:

• (S)-2-Hydroxylauric acid:

  to (c=1, CHCl₃ or Pyridine).

• Note: Rotation is small; Chiral HPLC is more reliable.

References

• Enzymatic Resolution Mechanisms

  • Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched 2-hydroxy acids. Tetrahedron: Asymmetry.[2] Link

• L-HicDH Specificity

  • Schütte, H., et al. (1984). D- and L-2-hydroxyisocaproate dehydrogenases from Lactobacillus species. Applied Microbiology and Biotechnology. Link

• Kinetic Resolution of Long Chain Acids

  • Adam, W., et al. (1999). Biocatalytic Synthesis of Optically Active α-Oxyfunctionalized Carbonyl Compounds. Accounts of Chemical Research.[3] Link

• Analytical Methods

  • Kasuya, F., et al. (2000). Enantiomeric separation and discrimination of 2-hydroxy acids as O-trifluoroacetylated (S)-(+)-3-methyl-2-butyl esters. Journal of Chromatography B. Link

• Substrate Synthesis

  • Anand, R.C., et al. (1995). A convenient synthesis of 2-oxo acids. Synthetic Communications. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Fidelity Isolation and Analysis of 2-Hydroxy Fatty Acids from Plasma

-Hydroxy Fatty Acids

Introduction & Scientific Context

2-Hydroxy fatty acids (2-OH FAs) are a specialized class of lipids defined by a hydroxyl group at the alpha-carbon position. Unlike abundant non-substituted fatty acids, 2-OH FAs are critical components of sphingolipids (cerebrosides, sulfatides) and are essential for the stability of myelin sheaths.

Clinical Significance: Elevated levels of specific 2-OH FAs (e.g., 2-hydroxyphytanic acid) are biomarkers for peroxisomal disorders such as Zellweger spectrum disorders and Refsum disease. Conversely, deficiencies or alterations in 2-OH FA profiles are linked to neurodegenerative conditions.

The Extraction Challenge: Plasma contains a vast excess of non-substituted fatty acids (free and esterified), triglycerides, and phospholipids. 2-OH FAs are slightly more polar than their non-hydroxy counterparts but share similar solubility profiles, making physical separation difficult. Furthermore, >90% of 2-OH FAs in plasma are esterified in complex lipids, necessitating a hydrolysis step for "Total 2-OH FA" quantification.

This guide details a hybrid extraction protocol combining acid hydrolysis (for total release) with Aminopropyl (

) Solid-Phase Extraction to isolate the fatty acid fraction, followed by specific derivatization for analytical resolution.

Experimental Workflow

The following diagram illustrates the critical path for isolating Total 2-OH FAs.

Caption: Workflow for the extraction and enrichment of Total 2-Hydroxy Fatty Acids from plasma, highlighting the critical hydrolysis and SPE fractionation steps.

Materials & Reagents

Reagents

• Hydrolysis Agent: 3N Methanolic HCl (Sigma-Aldrich) or 1M HCl in Acetonitrile.

• Extraction Solvents: Hexane (HPLC Grade), Methyl tert-butyl ether (MTBE), Chloroform, Isopropanol.

• SPE Cartridges: Aminopropyl (

  ) Bonded Silica, 100 mg / 1 mL (e.g., Waters Sep-Pak or Agilent Bond Elut).

  • Why Aminopropyl? It acts as a weak anion exchanger, retaining fatty acids (COOH group) while allowing neutral lipids (cholesterol, triglycerides) to pass through.

• Derivatization Reagents (GC-MS):

  • 14% Boron trifluoride (

    ) in methanol (Methylation).

  • BSTFA + 1% TMCS (Silylation of the hydroxyl group).

• Internal Standard: 2-hydroxy-hexadecanoic acid-d3 (2-OH C16:0-d3) or 2-hydroxy-tetradecanoic acid (if not endogenous).

Detailed Protocol

Phase 1: Hydrolysis & Primary Extraction

Objective: Release 2-OH FAs from ceramides and sphingomyelins.

• Sample Aliquot: Transfer 100 µL of plasma to a screw-cap glass tube.

• Internal Standard: Add 10 µL of Internal Standard solution (10 µg/mL in methanol).

• Hydrolysis: Add 500 µL of 3N Methanolic HCl. Cap tightly (Teflon-lined).

• Incubation: Heat at 90–100°C for 60 minutes .

  • Note: This converts bound fatty acids into methyl esters (FAMEs) and 2-OH FAMEs directly, or free acids depending on water content. If using aqueous HCl, you get free acids. Recommendation: Use Methanolic HCl to achieve simultaneous hydrolysis and methyl esterification (transesterification), simplifying the workflow.

  • Modification for SPE: If you intend to use Aminopropyl SPE to separate classes, you generally need the free acid form.

  • Revised Path for SPE: Use 1M NaOH in 90% Methanol (Alkaline Hydrolysis) at 80°C for 45 mins. This ensures all lipids are saponified to Free Fatty Acids (FFAs).

• Acidification: After cooling, add 100 µL of 6N HCl to acidify (pH < 2).

• LLE: Add 2 mL Hexane . Vortex vigorously for 2 minutes. Centrifuge at 3000 x g for 5 minutes.

• Collection: Transfer the upper organic layer (Hexane) to a new tube. Repeat extraction once. Combine extracts.

• Drying: Evaporate the Hexane under Nitrogen at 40°C. Reconstitute in 500 µL Chloroform .

Phase 2: Solid-Phase Extraction (SPE) Enrichment

Objective: Remove neutral lipids (cholesterol, remaining TGs) and isolate the Fatty Acid fraction.

• Conditioning:

  • Wash Aminopropyl cartridge with 2 mL Hexane .

• Loading:

  • Apply the reconstituted sample (in Chloroform) to the cartridge. Flow rate: ~1 mL/min.

• Washing (Neutral Lipid Removal):

  • Elute with 2 mL Chloroform:Isopropanol (2:1, v/v) .

  • Mechanism:[1][2][3][4] This removes neutral sterols, glycerides, and non-acidic components.[5] Fatty acids (including 2-OH) are retained by the amino group via ionic interaction (ammonium-carboxylate).

• Elution (Fatty Acid Fraction):

  • Elute with 2 mL Diethyl Ether containing 2% Acetic Acid .

  • Mechanism:[1][2][3][4] The acid disrupts the ionic bond, releasing both Normal Free Fatty Acids and 2-Hydroxy Free Fatty Acids.

  • Note: While this fraction contains both normal and hydroxy FAs, the bulk of interfering neutral lipids is removed, significantly cleaning the background.

Phase 3: Advanced Fractionation (Optional)

Objective: Physical separation of Normal FAs from 2-OH FAs (if mass spec resolution is insufficient).

• Cartridge: Silica Gel (Si), 500 mg.

• Load: Sample in Hexane.

• Elute Normal FAs: 5 mL Hexane:Diethyl Ether (9:1).

• Elute 2-OH FAs: 5 mL Hexane:Diethyl Ether (1:1).

  • Mechanism:[1][2][3][4][6] The additional hydroxyl group makes 2-OH FAs more polar, causing them to retain longer on silica than unsubstituted FAs.

Phase 4: Derivatization for GC-MS

If using LC-MS, this step may be skipped or replaced with DMED derivatization.

• Methylation (if not done in Phase 1): Treat dried eluate with BF3/MeOH (10 mins, 60°C) to form Methyl Esters.

• Silylation (Critical):

  • Evaporate the methyl ester solution to complete dryness.

  • Add 50 µL BSTFA + 1% TMCS .

  • Incubate at 60°C for 30 minutes .

  • Result: The hydroxyl group at the C2 position is converted to a Trimethylsilyl (TMS) ether. The carboxyl group is a Methyl ester.

  • Analyte Structure:Methyl 2-[(trimethylsilyl)oxy] fatty acid .

Analytical Parameters (GC-MS)[1][6]

Parameter	Setting
Column	DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)
Inlet Temp	280°C (Splitless or 1:10 Split)
Oven Program	100°C (1 min) → 20°C/min to 200°C → 5°C/min to 300°C (hold 5 min)
MS Mode	EI (70 eV) or CI (Negative Ion for high sensitivity)
Key Ions (EI)	m/z 73 (TMS group), [M-15]+ (Loss of Methyl), [M-59]+ (Loss of COOCH3)

Identification Logic: 2-OH FAs elute after their non-hydroxy counterparts on non-polar columns (e.g., DB-5). The mass spectrum is characterized by a dominant fragment at [M-59] (cleavage of the carbomethoxy group), which is unique to 2-hydroxy methyl esters derivatized with TMS.

References

• Hama, K., et al. (2021). "A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry." Journal of Lipid Research.[7] Link

• Firl, N., et al. (2012). "Determination of the fatty acid profile of neutral lipids, free fatty acids and phospholipids in human plasma." Clinical Chemistry and Laboratory Medicine. Link

• Cui, L., et al. (2020). "Strategy for Global Profiling and Identification of 2- and 3‑Hydroxy Fatty Acids in Plasma by UPLC–MS/MS." Analytical Chemistry. Link

• BenchChem. (2025).[8] "Solid-Phase Extraction of Fatty Acids for LC-MS Analysis: Application Notes." Link

• Lipid Maps. (2023). "Fatty Acid Mass Spectrometry Protocol." Lipid Maps Protocols. Link

Sources

• 1. Total Fatty Acid Analysis of Human Blood Samples in One Minute by High-Resolution Mass Spectrometry [mdpi.com]
• 2. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.figshare.com [acs.figshare.com]
• 4. acs.figshare.com [acs.figshare.com]
• 5. Method for isolation of non-esterified fatty acids and several other classes of plasma lipids by column chromatography on silica gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry Reveals Species-Specific Enrichment in Echinoderms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sci-Hub. A rapid quantitative method for the separation of free fatty acids from other lipids / Journal of Lipid Research, 1962 [sci-hub.box]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocol for Incorporating (S)-2-Hydroxylauric Acid into Ceramide Analogs

Strategic Overview & Biological Context

The Stereochemical Imperative

In mammalian biology, 2-hydroxy ceramides (2-OH Cers) are critical components of the epidermal stratum corneum and myelin sheaths. It is vital to note that the physiological configuration of the

-hydroxyl group is predominantly (R) (also referred to as D-).

The incorporation of (S)-2-hydroxylauric acid (the unnatural enantiomer) is a specialized application used primarily for:

• Membrane Perturbation Studies: (S)-isomers disrupt the tight orthorhombic packing of lipid bilayers more effectively than their (R)-counterparts, increasing membrane permeability.

• Enzymatic Specificity Assays: Serving as negative controls or competitive inhibitors for stereoselective enzymes like ceramidases.

• Structure-Activity Relationship (SAR): Probing the hydrogen-bonding requirements of ceramide binding proteins.

Synthetic Challenge: The -Hydroxy Group

Direct coupling of 2-hydroxy fatty acids to sphingosine is prone to side reactions. The unprotected

-hydroxyl group is nucleophilic, leading to:

• Self-Esterification: Formation of oligomeric esters (estolides) of the fatty acid.

• O-Acylation of Sphingosine: Esterification at the C1-OH or C3-OH of the sphingoid base rather than the desired N-acylation.

The Solution: This protocol utilizes an O-Acetylation protection strategy . The

-hydroxyl is temporarily masked as an acetate ester, coupled to sphingosine, and subsequently deprotected under mild alkaline conditions that preserve the amide bond.

Experimental Workflow

Visual Pathway (Graphviz)

Caption: Three-stage synthetic pathway ensuring regioselective amidation via transient O-acetyl protection.

Detailed Protocol

Phase A: Protection of (S)-2-Hydroxylauric Acid

Objective: Mask the

-hydroxyl group to prevent polymerization.

Reagents:

• (S)-2-hydroxylauric acid (C12:0)

• Acetic anhydride (

  )

• Pyridine[1]

• Dichloromethane (DCM)

Procedure:

• Dissolve 1.0 eq (approx. 500 mg) of (S)-2-hydroxylauric acid in 5 mL of dry pyridine.

• Add 2.0 eq of acetic anhydride dropwise at 0°C.

• Allow the reaction to warm to room temperature (RT) and stir for 4–6 hours.

  • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 7:3). The product (O-acetyl acid) will have a higher

    than the starting material.

• Quench with ice-cold water (5 mL) and extract with DCM (

  mL).

• Wash the organic layer with 1M HCl (to remove pyridine), then brine. Dry over

  and concentrate in vacuo.

• Yield: Expect >90% of (S)-2-acetoxylauric acid as a colorless oil/solid.

Phase B: Coupling to Sphingosine

Objective: Form the amide bond using TBTU activation.

Reagents:

• (S)-2-acetoxylauric acid (from Phase A)

• D-erythro-sphingosine (free base)

• TBTU (2-(1H-Benzotriazole-1-yl)-1,1,3,3-tetramethylaminium tetrafluoroborate)

• DIPEA (N,N-Diisopropylethylamine)

• Dry DMF or DCM

Procedure:

• Dissolve (S)-2-acetoxylauric acid (1.1 eq) and TBTU (1.2 eq) in dry DMF (5 mL).

• Add DIPEA (2.5 eq) and stir for 15 minutes at RT to activate the acid (formation of active ester).

• Add D-erythro-sphingosine (1.0 eq) dissolved in a minimal amount of DMF.

• Stir at RT for 12–16 hours.

  • Mechanism:[2] The amine of sphingosine attacks the activated ester. The C1-OH and C3-OH are less nucleophilic and remain largely unreacted under these conditions.

• Dilute with EtOAc, wash with saturated

  , water, and brine.

• Purification: Flash column chromatography (SiO2). Elute with

  (95:5).

  • Target: Isolate the O-acetylated ceramide .

Phase C: Deprotection (Saponification)

Objective: Remove the acetyl group without hydrolyzing the amide.

Reagents:

• 0.1 M KOH in Methanol (or 0.1 M LiOH in THF/Water)

Procedure:

• Dissolve the O-acetylated ceramide in Methanol.

• Add 0.1 M KOH (methanolic) dropwise until pH ~10.

• Stir at RT for 30–60 minutes.

  • Critical Note: Do not heat. Amides are stable to mild base at RT, but esters (the acetate) hydrolyze rapidly.

• Neutralize immediately with Amberlite IR-120 (H+ form) resin or dilute acetic acid.

• Filter and concentrate.

• Final Purification: Recrystallize from Acetone/MeOH or perform a final short silica column (

  9:1).

Validation & Quality Control

Mass Spectrometry (MS/MS) Analysis

2-Hydroxy ceramides exhibit distinctive fragmentation patterns in negative ion mode (ESI-).

Parameter	Observation	Structural Insight
Precursor Ion		Deprotonated molecular ion.
Fragment 1		Loss of (Common in all ceramides).
Fragment 2		Loss of (Formaldehyde). Specific to the sphingoid base.[3]
Fragment 3 (Diagnostic)		Fatty Acid Carboxylate Ion. Cleavage of the amide bond yields the specific 2-hydroxy fatty acid fragment.
Fragment 4	264 (Pos Mode)	Sphingosine backbone characteristic ion.

Structural Logic Diagram (MS Fragmentation)

Caption: MS/MS fragmentation pathway in negative ion mode for structural verification.

NMR Validation

• 1H NMR (

  ): The -proton of the fatty acid moiety (CH-OH) typically appears as a dd or t at 4.1–4.3 ppm .

• Stereochemistry Check: While standard NMR may not distinguish enantiomers easily without a chiral shift reagent, the coupling constant (

  ) of the -proton can differ slightly between diastereomers (R,S vs S,S) due to intramolecular H-bonding differences in non-polar solvents.

References

• Mizutani, Y., et al. (2008). Identification of the specific 2-hydroxy fatty acyl-specificity of mammalian ceramide synthase. Biochemical Journal .

• Kota, V., & Hama, H. (2014). 2'-Hydroxy ceramide in membrane homeostasis and cell signaling. Advances in Biological Regulation .

• Hammarström, S. (1971). A convenient procedure for the synthesis of ceramides.[1][4] Journal of Lipid Research .

• Hsu, F.F., & Turk, J. (2002). Characterization of ceramides by low energy collisional-activated dissociation tandem mass spectrometry with negative-ion electrospray ionization. Journal of the American Society for Mass Spectrometry .

• Opálka, L., et al. (2021). Effects of (R)- and (S)-α-Hydroxylation of Acyl Chains in Sphingosine... on Phase Behavior and Permeability of Skin Lipid Models. Pharmaceutics .

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2′-Hydroxy ceramide in membrane homeostasis and cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. A convenient procedure for the synthesis of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of methyl esters of (S)-2-hydroxylauric acid for analysis

Application Note: High-Fidelity Derivatization of (S)-2-Hydroxylauric Acid for GC-MS Analysis

Executive Summary

The accurate analysis of (S)-2-hydroxylauric acid (2-hydroxy-dodecanoic acid) is critical in characterizing lipid metabolism disorders and analyzing complex sphingolipids. Unlike standard fatty acids, the presence of the

-hydroxyl group and the specific -chirality presents two analytical challenges:

• Racemization Risk: Harsh acidic esterification can induce enolization, leading to partial racemization and loss of enantiomeric purity.

• Peak Tailing: The free hydroxyl group in the resulting methyl ester can form hydrogen bonds with GC column stationary phases, causing peak tailing and reduced sensitivity.

This guide provides two protocols. Protocol A (TMS-Diazomethane) is the "Gold Standard" for preserving chirality and is recommended for enantioselective analysis. Protocol B (BF3-Methanol) is a robust, high-throughput alternative for non-chiral profiling.

Strategic Method Selection

The choice of derivatization method dictates the integrity of your analytical data. Use the decision matrix below to select the appropriate workflow.

Figure 1: Decision matrix for selecting the esterification method based on analytical requirements.

Protocol A: TMS-Diazomethane (The Chiral-Safe Standard)

Objective: Methylation of (S)-2-hydroxylauric acid without heat to prevent stereomutation. Mechanism: Trimethylsilyldiazomethane (TMS-DAM) acts as a safe, stable substitute for diazomethane. It reacts with the carboxylic acid proton to form the methyl ester and nitrogen gas.[1]

Reagents & Equipment

• (S)-2-Hydroxylauric acid standard or lipid extract.

• TMS-Diazomethane (2.0 M in hexanes). Note: Toxic. Handle in fume hood.

• Methanol (Anhydrous, LC-MS grade).

• Toluene or Hexane (Solvent).

• Glass vials with Teflon-lined caps.

Step-by-Step Methodology

• Solubilization: Dissolve the sample (approx. 1–5 mg of free acid) in 0.5 mL of Toluene:Methanol (3:2 v/v) .

  • Why: Toluene solubilizes the lipid chain; Methanol is required to catalyze the TMS-DAM reaction.

• Derivatization: Add TMS-Diazomethane solution dropwise to the sample at room temperature.

  • Visual Cue: Add until a persistent yellow color remains (indicating excess reagent). Usually 50–100 µL is sufficient.

  • Reaction Time: Cap and vortex gently.[2] Let stand at 20°C for 20 minutes .

  • Safety: Evolution of

    gas occurs. Do not cap too tightly initially.

• Quenching: Neutralize excess TMS-DAM by adding 10 µL of Glacial Acetic Acid .

  • Visual Cue: The yellow color will disappear, indicating the reagent is consumed.

• Solvent Exchange (Critical for Volatiles): Evaporate the solvent under a gentle stream of Nitrogen (

  ) at room temperature.

  • Warning:Do not evaporate to complete dryness. (S)-2-hydroxylauric acid methyl ester (C13 total) is semi-volatile. Evaporate until approx. 50 µL remains, then reconstitute immediately in Hexane.

Protocol B: BF3-Methanol (The Robust Routine)

Objective: Rapid methylation for samples where strict enantiomeric excess is not the primary variable, or for transesterification of complex lipids (e.g., sphingolipids).

Reagents

• BF3-Methanol (14% w/v).

• Hexane (HPLC Grade).

• Saturated NaCl solution.[2]

Step-by-Step Methodology

• Reaction: Combine sample with 1 mL BF3-Methanol in a screw-cap vial.

  • Condition: Heat at 60°C for 10 minutes (for free acids) or 90°C for 60 minutes (for complex lipids).

  • Caution: Higher temperatures increase the risk of racemization at the

    -carbon.

• Extraction: Cool to room temperature. Add 1 mL Hexane and 1 mL Saturated NaCl .

  • Mechanism:[1][2][3][4][5] The salt water increases the ionic strength, forcing the organic methyl ester into the hexane layer.

• Phase Separation: Vortex vigorously for 30 seconds. Centrifuge at 1,000 x g for 3 minutes.

  • Collection: Transfer the top (Hexane) layer to a fresh vial containing anhydrous

    to dry.

Critical Optimization: Secondary Derivatization

The "Hidden" Step: Methylation blocks the carboxylic acid but leaves the 2-hydroxyl group free. In GC-MS, free hydroxyls cause peak tailing and adsorption.

Recommendation: Perform TMS-Silylation immediately after methylation.

• Take the Methyl Ester (in Hexane) from Protocol A or B.

• Evaporate solvent (carefully, not to dryness).

• Add 50 µL BSTFA + 1% TMCS .

• Heat at 60°C for 15 minutes .

• Result: Methyl (S)-2-[(trimethylsilyl)oxy]dodecanoate. This derivative yields sharp peaks and a distinct Mass Spec fragmentation pattern (m/z 73, 75, and [M-15] ions).

Analytical Validation (QC)

Parameter	Expected Result	Troubleshooting
Recovery	>95%	If low, check for evaporation losses (C12 esters are volatile).
Peak Shape	Sharp, Gaussian	Tailing indicates incomplete silylation of the 2-OH group.
Chirality	>99% ee (Protocol A)	If racemization occurs, lower reaction temp or switch to Protocol A.

Workflow Visualization

Figure 2: Optimized workflow for the generation of the TMS-ether methyl ester derivative.

References

• Christie, W. W. (1993).[4] Preparation of ester derivatives of fatty acids for chromatographic analysis.[3][4][5][6][7][8][9] Advances in Lipid Methodology.[4] Link

• Presser, A., & Hüfner, A. (2004). Trimethylsilyldiazomethane – A Mild and Efficient Reagent for the Methylation of Carboxylic Acids and Alcohols in Natural Products. Monatshefte für Chemie. Link

• AOCS Official Method Ce 2-66. (Reapproved 2017). Preparation of Methyl Esters of Fatty Acids.[2][3][6][7][8][9] American Oil Chemists' Society.[10] Link

• Jenske, R., & Vetter, W. (2007). Highly selective and sensitive gas chromatography-mass spectrometry method for the determination of 2-hydroxy fatty acids. Journal of Chromatography A. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. repository.seafdec.org [repository.seafdec.org]
• 3. Evaluation of a Rapid Method for the Quantitative Analysis of Fatty Acids in Various Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. aocs.org [aocs.org]
• 9. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]
• 10. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]

Asymmetric hydroxylation of lauric acid using chiral catalysts

Application Note: Precision Biocatalysis for Asymmetric Hydroxylation of Lauric Acid

-Hydroxylation of Lauric Acid via Engineered Cytochrome P450s

Part 1: Strategic Overview

The Challenge: Remote C-H Activation Lauric acid (dodecanoic acid, C12:0) presents a classic challenge in organic synthesis: the functionalization of unactivated C-H bonds at remote positions (

-1, -2, -3) on a flexible alkyl chain. Traditional chemical oxidants (e.g., White’s catalyst, Mn-porphyrins) often struggle with two issues:

• Regiocontrol: Differentiating between methylene groups (–CH₂–) that are electronically identical.

• Enantiocontrol: Inducing chirality at a prochiral carbon far removed from the directing carboxyl headgroup.

The Solution: Engineered Cytochrome P450 BM3 This guide focuses on the application of engineered variants of Cytochrome P450 BM3 (CYP102A1) from Bacillus megaterium.[1] Unlike mammalian P450s, BM3 is a self-sufficient monooxygenase (heme domain fused to a reductase domain), offering the highest catalytic rates for fatty acid hydroxylation (

min⁻¹). Through directed evolution, variants such as F87A (phenylalanine-to-alanine at position 87) have been developed to shift regioselectivity toward the -1, -2, and -3 positions with high enantioselectivity (typically favoring the (R)-enantiomer ).

Part 2: Mechanistic Insight

The hydroxylation proceeds via the "Radical Rebound" mechanism. Understanding this cycle is critical for troubleshooting uncoupling issues (where NADPH is consumed but no product is formed, generating reactive oxygen species instead).

Figure 1: The P450 Catalytic Cycle. Critical control points are substrate binding (initiates electron flow) and the radical rebound step (determines stereochemistry).

Part 3: Experimental Protocol

Workflow: Whole-Cell Biotransformation Rationale: Purified P450s require expensive NADPH cofactors.[2] Whole-cell systems (E. coli) utilize intracellular glucose metabolism to regenerate NADPH continuously, making this the scalable choice for drug development.

Materials & Reagents

Component	Specification	Purpose
Biocatalyst	E. coli BL21(DE3) harboring pET28a-P450-BM3-F87A	Source of enzyme
Substrate	Lauric Acid (>99% purity)	Target molecule
Media	Terrific Broth (TB) + Ampicillin (100 µg/mL)	High-density cell growth
Inducer	IPTG (Isopropyl -D-1-thiogalactopyranoside)	Initiates protein expression
Cofactor Source	Glucose (2% w/v)	Regenerates NADPH via metabolism
Buffer	100 mM Potassium Phosphate (KPi), pH 8.0	Maintains enzyme stability
Extraction	Ethyl Acetate (EtOAc) + 1% Acetic Acid	Product recovery

Step-by-Step Methodology

Step 1: Catalyst Preparation (Fermentation)

• Inoculate 10 mL LB/Ampicillin with a single colony of E. coli (BM3-F87A). Incubate overnight at 37°C, 250 rpm.

• Transfer 5 mL of preculture into 500 mL TB/Ampicillin in a 2L baffled flask.

• Incubate at 37°C until OD₆₀₀ reaches 0.8–1.0.

• Critical Step: Cool culture to 25°C before induction.

• Add IPTG (final conc. 0.5 mM) and 0.5 mM

  -aminolevulinic acid (heme precursor).

• Express for 20–24 hours at 25°C, 200 rpm. (Lower temperature aids proper folding).

Step 2: Biotransformation (The Reaction)

• Harvest cells by centrifugation (4,000 x g, 15 min, 4°C).

• Resuspend cell pellet in 100 mM KPi (pH 8.0) containing 2% Glucose to a cell density of 30 g cww/L (cell wet weight).

• Substrate Addition: Dissolve Lauric Acid in DMSO (stock 500 mM). Add to cell suspension to a final concentration of 5 mM (1% DMSO final).

  • Note: If substrate crashes out, add cyclodextrin (2 equivalents) or use a biphasic system (add 10% v/v hexadecane).

• Incubate at 30°C, 220 rpm for 12–24 hours. Ensure high aeration (baffled flasks or oxygen sparging) as the reaction is O₂-dependent.

Step 3: Work-up & Extraction [3]

• Acidify reaction mixture to pH 2.0 using 6M HCl (protonates the carboxylate, driving it into the organic phase).

• Add equal volume of Ethyl Acetate. Vortex vigorously for 2 mins.

• Centrifuge (3,000 x g, 5 min) to break emulsion.

• Collect organic top layer. Dry over Na₂SO₄ and evaporate solvent.

Part 4: Analytical Validation (Self-Validating System)

Direct analysis of hydroxy-fatty acids is difficult due to polarity. You must derivatize to Methyl Ester (for volatility) and TMS-Ether (for the alcohol).

Derivatization Protocol:

• Dissolve crude extract in MeOH (0.5 mL).

• Add TMS-Diazomethane (2M in hexanes) dropwise until yellow color persists (methylates COOH). Stir 15 min. Quench with acetic acid. Evaporate.

• Add 50 µL BSTFA + 1% TMCS. Heat at 60°C for 30 min (silylate OH).

• Inject 1 µL into GC/MS.

Data Interpretation (Expected Results for BM3-F87A):

Parameter	Expected Outcome	Notes
Conversion	> 90% (24h)	If low, check O₂ supply or glucose levels.
Regioselectivity	-1 (Major), -2, -3	F87A shifts preference away from -1 compared to WT.
Enantioselectivity	(R)-configuration (>95% ee)	P450 BM3 is highly R-selective for sub-terminal hydroxylation.

Chiral Analysis: To determine enantiomeric excess (ee), use a Chiral GC column (e.g., Cyclodex-B or CP-Chirasil-Dex CB).

• (R)-11-hydroxy lauric acid methyl ester elutes after the (S)-isomer on cyclodextrin-based phases (verify with standards).

Part 5: Troubleshooting & Optimization

Figure 2: Diagnostic workflow for low yields.

Coupling Efficiency: If cells die rapidly or glucose is consumed without product formation, the enzyme is "uncoupling" (producing H₂O₂). Add Catalase (1000 U/mL) to the reaction buffer to protect the biocatalyst.

References

• Landwehr, M., et al. (2006).[4] "Enantioselective

  -Hydroxylation of 2-Arylacetic Acid Derivatives and Buspirone Catalyzed by Engineered Cytochrome P450 BM-3." Journal of the American Chemical Society. Link

• Tran, N. H., et al. (2011).[5] "Light-initiated hydroxylation of lauric acid using hybrid P450 BM3 enzymes." Chemical Communications.[5] Link

• Whitehouse, C. J., et al. (2012).[1] "P450 BM3 (CYP102A1): connecting the dots." Chemical Society Reviews. Link

• Narhi, L. O., & Fulco, A. J. (1986). "Characterization of a catalytically self-sufficient 119,000-dalton cytochrome P-450 monooxygenase induced by barbiturates in Bacillus megaterium." Journal of Biological Chemistry. Link

• Reetz, M. T. (2013). "Laboratory Evolution of Stereoselective Enzymes: A Primer." Angewandte Chemie International Edition. Link

Sources

• 1. A series of hybrid P450 BM3 enzymes with different catalytic activity in the light-initiated hydroxylation of lauric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Light-initiated hydroxylation of lauric acid using hybrid P450 BM3 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Efficient hydroxylation of flavonoids by using whole-cell P450 sca-2 biocatalyst in Escherichia coli [frontiersin.org]
• 4. cheme.caltech.edu [cheme.caltech.edu]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stereochemical Integrity of (S)-2-Hydroxylauric Acid

Current Status: Online Ticket ID: #S-2-HLA-RAC-001 Subject: Preventing Racemization During Esterification Protocols Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division

Executive Summary

You are encountering a critical stability issue with (S)-2-hydroxylauric acid (also known as (S)-2-hydroxydodecanoic acid). The presence of the hydroxyl group at the

-position (C2) significantly increases the acidity of the -proton compared to unsubstituted fatty acids.

Under standard esterification conditions—particularly those utilizing basic catalysts (e.g., DMAP in Steglich esterification) or thermal stress—this proton is liable to abstraction. This leads to the formation of an achiral enediol intermediate, resulting in the collapse to a racemic mixture (50:50 R/S).

This guide provides validated protocols to maintain Enantiomeric Excess (%ee) >98%.

Module 1: The Mechanistic Root Cause

Q: Why is my (S)-enantiomer degrading into a racemate despite using "mild" conditions?

A: The term "mild" in organic synthesis often refers to temperature, not basicity. The

-proton of 2-hydroxylauric acid is chemically distinct.

• Inductive Effect: The electron-withdrawing oxygen atom at C2 pulls electron density from the C-H bond, lowering the pKa of the

  -proton.

• Base Catalysis: Common catalysts like 4-Dimethylaminopyridine (DMAP), used in Steglich couplings, are sufficiently basic to deprotonate this position, especially if the reaction is prolonged.

• Activated Intermediates: Once the carboxylic acid is activated (e.g., as an O-acylisourea), the

  -proton becomes even more acidic (pKa ~10-12), making it highly susceptible to even weak bases.

Visualization: The Racemization Pathway

The following diagram illustrates the exact failure point where the stereocenter is lost.

Figure 1: Mechanism of base-catalyzed racemization via the enol intermediate. Note that the planar transition state destroys the stereochemical information.

Module 2: Chemical Catalysis Troubleshooting

Q: I must use chemical coupling (DCC/EDC). How do I stop the ee% erosion?

A: You must suppress the basicity of the environment. The standard Steglich protocol (DCC + 10 mol% DMAP) is contraindicated for unprotected

-hydroxy acids.

Protocol A: The "Base-Free" Carbodiimide Method

If you cannot switch to enzymes, you must modify the chemical environment to be non-basic.

• Switch Catalyst: Replace DMAP with HOBt (1-Hydroxybenzotriazole) or HOAt . These additives form active esters that are reactive toward alcohols but less prone to proton abstraction than the O-acylisourea formed by DCC alone [1].

• Temperature Control: Perform the activation at 0°C and allow the reaction to warm to room temperature only after 2 hours.

• Solvent Choice: Use non-polar solvents like Dichloromethane (DCM) . Polar solvents (DMF/DMSO) stabilize the charged enolate intermediate, accelerating racemization [2].

Recommended Workflow:

• Dissolve (S)-2-hydroxylauric acid (1.0 eq) in dry DCM.

• Add Alcohol (1.1 eq) and HOBt (1.2 eq).

• Cool to 0°C.

• Add EDC·HCl (1.2 eq) slowly. Do not use TEA or DIPEA.

Protocol B: Hydroxyl Protection (The Safest Chemical Route)

If the reaction requires a base (e.g., for acid chloride formation), you must protect the

-hydroxyl group first.

• Protecting Group: TBDMS (tert-Butyldimethylsilyl) .

  • Why: It provides steric bulk that shields the

    -proton and removes the H-bond donor capability. Acetyl groups are not recommended as they are electron-withdrawing and can actually increase -proton acidity.

• Step 1: Protect OH with TBDMS-Cl/Imidazole.

• Step 2: Perform Esterification (Standard Steglich or Acid Chloride).

• Step 3: Deprotect with TBAF (mild) or dilute HCl.

Module 3: Enzymatic Alternatives (The "Green" Standard)

Q: Is there a method that guarantees >99% ee retention without protection steps?

A: Yes. Lipase-catalyzed esterification is the industry gold standard for labile chiral centers. Lipases function under mild conditions (pH 7.0 equivalent, <60°C) and possess a "chiral pocket" that often strictly excludes the formation of the wrong isomer, although in this case, we rely on their mildness to prevent the chemical racemization mechanism.

Recommended Biocatalyst: Rhizomucor miehei Lipase (immobilized) or Candida antarctica Lipase B (CAL-B, Novozym 435).

Data: Chemical vs. Enzymatic Stability

Parameter	Standard Steglich (DCC/DMAP)	Modified Chemical (EDC/HOBt)	Enzymatic (R. miehei)
Reaction pH	Basic (due to DMAP)	Slightly Acidic/Neutral	Neutral
Temperature	25°C - 40°C	0°C - 25°C	40°C - 60°C
Risk of Racemization	High (>15% loss)	Moderate (<5% loss)	Negligible (<0.5% loss)
Yield	High (90%+)	Moderate (70-80%)	High (85-90%) [3]

Validated Enzymatic Protocol

• Mix: (S)-2-hydroxylauric acid (10 mmol) + Target Alcohol (12 mmol).

• Solvent: Hexane or Toluene (hydrophobic solvents preserve lipase activity).

• Catalyst: Add Immobilized Rhizomucor miehei lipase (10% w/w of substrate).

• Conditions: Incubate at 45°C with orbital shaking (200 rpm).

• Water Removal: Add 4Å Molecular Sieves to drive the equilibrium toward the ester.

• Workup: Simply filter off the enzyme and evaporate solvent.

Module 4: Decision Matrix & Analytical Validation

Q: How do I choose the right path?

Use the following logic flow to determine your experimental setup.

Figure 2: Decision matrix for selecting the optimal esterification route based on scale and substrate complexity.

Q: How do I validate the enantiomeric purity?

A: You cannot rely on optical rotation (

) alone, as it is insensitive to small amounts of racemate (e.g., 5-10%). You must use Chiral HPLC.

Recommended Analytical Method:

• Column: CHIRALPAK QN-AX or QD-AX (Anion Exchange Chiral Stationary Phases).[1] These are specifically designed for acidic compounds and their esters [4].

• Mobile Phase: Methanol/Acetonitrile with weak acid buffer (e.g., 0.1% Formic Acid) to ensure the analyte is in the correct ionization state for interaction with the quinine-derived selector.

• Detection: UV at 210 nm (carbonyl absorption).

• Expected Result: Baseline resolution of (R) and (S) enantiomers.

References

• Steglich Esterification Mechanism & DMAP Risks: Title: Steglich Esterification - Organic Chemistry Portal. Source: organic-chemistry.org. URL:[Link]

• Lipase-Catalyzed Esterification of Hydroxy Fatty Acids: Title: Lipase-Catalyzed Synthesis of Hydroxy Stearates and Their Properties.[2] Source: Journal of the American Oil Chemists' Society (JAOCS). URL:[Link]

• Chiral Separation of Hydroxy Acids: Title: Enantiomer separation of acidic compounds using CHIRALPAK QN-AX.[1][3] Source: Daicel Chiral Technologies Application Note. URL:[Link]

Sources

• 1. chiraltech.com [chiraltech.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Chiral separation of disease biomarkers with 2-hydroxycarboxylic acid structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solubilization of (S)-2-Hydroxylauric Acid

Executive Summary & Molecule Profile

User Query: "I am observing precipitation when adding (S)-2-hydroxylauric acid (dissolved in DMSO) to my cell culture media/buffer. How can I maintain a stable aqueous solution?"

(S)-2-Hydroxylauric acid (also known as 2-hydroxydodecanoic acid) presents a classic "amphiphilic conflict." It possesses a hydrophobic C12 alkyl tail and a polar alpha-hydroxy carboxylic head group. While the hydroxyl group adds polarity compared to native lauric acid, the 12-carbon chain dominates its physical properties, driving rapid aggregation and precipitation in aqueous environments at neutral pH.

To achieve stable solubility, you must disrupt the intermolecular hydrophobic interactions of the tail. This guide details three validated protocols to achieve this: Salt Formation (pH control) , Protein Carrier Conjugation (BSA) , and Molecular Encapsulation (Cyclodextrins) .

Physicochemical Snapshot

Property	Value / Characteristic	Implication
Molecular Formula	C₁₂H₂₄O₃	Medium-chain fatty acid derivative.[1][2]
Molecular Weight	~216.32 g/mol	Small molecule, high diffusion.
pKa (approx.)	~4.2 – 4.5	Slightly more acidic than lauric acid (pKa 4.8) due to the electron-withdrawing -OH group.
Solubility (Water)	< 0.1 mg/mL (Protonated)	Insoluble at pH < 5. Forms micelles at high pH.
Solubility (Organics)	Ethanol (~15 mg/mL), DMSO (~10 mg/mL)	Good for stock preparation, but shock-dilution causes crashing.

Decision Matrix: Which Protocol Should I Use?

Before proceeding, select the method that aligns with your downstream application.

Figure 1: Decision tree for selecting the appropriate solubilization strategy based on experimental constraints.

Protocol A: The "Soap" Method (Salt Formation)

Best for: Cell-free assays, structural studies, or initial stock preparation where high pH is transiently acceptable.

The Science: At pH < pKa, the molecule is protonated (uncharged) and insoluble. By raising the pH above the pKa (ideally pH > 8), we deprotonate the carboxylic acid, creating a negatively charged carboxylate. This charge repulsion prevents aggregation, forming a soluble "soap."

Step-by-Step:

• Prepare Stock: Dissolve (S)-2-hydroxylauric acid in Ethanol to a concentration of 10–20 mM.

• Prepare Base: Prepare a 0.1 M NaOH or KOH solution.

• Conversion: Add an equimolar amount of NaOH to the fatty acid stock.

  • Calculation: If you have 1 mL of 20 mM fatty acid, add 20 µmol of NaOH (200 µL of 0.1 M NaOH).

• Dilution: Slowly add this mixture to your pre-warmed (37°C) buffer.

• pH Check: Ensure the final buffer pH remains physiological if used for cells (the buffer capacity must be strong enough to neutralize the added NaOH).

Protocol B: BSA Conjugation (The Gold Standard)

Best for: Cell culture, metabolic assays, and drug delivery simulation.

The Science: Serum albumin (BSA) contains multiple high-affinity hydrophobic binding pockets (typically 2–7 sites) that naturally transport fatty acids in the blood. Conjugating (S)-2-hydroxylauric acid to BSA prevents precipitation and allows "controlled release" to cells.

Critical Requirement: Use Fatty Acid-Free (Defatted) BSA to ensure binding sites are empty.

Figure 2: Workflow for conjugating (S)-2-hydroxylauric acid to Bovine Serum Albumin (BSA).

Detailed Protocol:

• BSA Solution: Prepare a 10% (w/v) solution of Fatty Acid-Free BSA in PBS or 150 mM NaCl. Filter sterilize (0.22 µm).

• Fatty Acid Stock: Dissolve (S)-2-hydroxylauric acid in high-grade Ethanol to 100 mM.

• Thermal Equilibration: Place the BSA solution in a 37°C water bath. Crucial: Do not exceed 50°C or BSA will denature and aggregate.

• Conjugation: While vortexing the BSA solution gently, add the fatty acid stock dropwise.

  • Target Ratio: Aim for a molar ratio of roughly 2:1 to 4:1 (Fatty Acid : BSA).

  • Example: To 10 mL of 10% BSA (~1.5 mM BSA), add 150 µL of 100 mM Fatty Acid stock.

• Incubation: Stir or rotate at 37°C for 30–60 minutes. The solution should remain clear.

• Final Stock: This yields a concentrated FA-BSA stock (approx 1.5 mM FA) that can be diluted directly into media without precipitation.

Protocol C: Cyclodextrin Encapsulation

Best for: Serum-free media, specific receptor studies where BSA interferes.

The Science: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic cavity. The C12 tail of (S)-2-hydroxylauric acid fits snugly into the cavity of

-Cyclodextrin or -Cyclodextrin , rendering the complex water-soluble.

Recommendation: Use 2-Hydroxypropyl-

-cyclodextrin (HP- -CD) for superior solubility and low toxicity.

Protocol:

• CD Solution: Prepare a 20–40% (w/v) solution of HP-

  -CD in water.

• Mixing: Add solid (S)-2-hydroxylauric acid or a concentrated ethanolic stock to the CD solution.

• Molar Ratio: Use a substantial molar excess of CD (typically 5:1 to 10:1 CD:Fatty Acid) to drive equilibrium toward the complex.

• Sonication: Sonicate the mixture in a bath sonicator for 30 minutes at room temperature until clear.

Troubleshooting & FAQs

Q: I diluted my DMSO stock (50 mM) directly into PBS and it turned cloudy immediately. Why? A: You exceeded the Critical Aggregation Concentration (CAC) . Upon hitting the water, the hydrophobic effect drove the C12 tails together faster than they could disperse.

• Fix: Use the BSA conjugation method (Protocol B). If you must use DMSO only, keep the final concentration < 50 µM and ensure the buffer is warm (37°C) and rapidly stirring during addition.

Q: My BSA-conjugated solution has a precipitate at the bottom. A: This usually indicates "shock precipitation" during addition or bad BSA.

• Check 1: Did you add the ethanol stock too fast? It must be dropwise with vortexing.

• Check 2: Was the BSA cold? It must be at 37°C.[3][4][5]

• Check 3: Is your BSA "Fatty Acid Free"? Standard Fraction V BSA is already loaded with lipids and cannot bind more.

Q: Does the (S)-enantiomer dissolve differently than the (R)-enantiomer? A: Physically, no. Enantiomers have identical solubility and pKa values in achiral solvents (like water/buffer). However, if you are using a chiral carrier (like Cyclodextrin or Albumin), the binding kinetics (K_on/K_off) might differ slightly, but the bulk solubility protocols remain identical.

Q: What is the maximum solubility I can expect?

• PBS alone: < 100 µM (unstable).

• BSA-Conjugated: ~2–5 mM (stock concentration).

• Cyclodextrin: ~5–10 mM (depending on CD concentration).

References

• Cayman Chemical. (S)-2-hydroxy Dodecanoic Acid Product Information & Physical Properties.

• Sigma-Aldrich. General Lipid/BSA Solubilization Protocol for Cell Delivery.

• PubChem. 2-Hydroxydodecanoic acid (Compound Summary). National Library of Medicine.

• Szejtli, J. Fatty Acid-Cyclodextrin Complexes: Properties and Applications. CycloLab.[6]

• SpectraBase. pKa Data for Hydroxy-Fatty Acids.(General reference for alpha-hydroxy acid pKa shifts).

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) before handling chemical compounds.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. wklab.org [wklab.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. global.oup.com [global.oup.com]

Technical Guide: Optimizing Yield in the Asymmetric Synthesis of 2-Hydroxylauric Acid

Executive Summary & Core Chemistry

2-Hydroxylauric acid (

-hydroxylauric acid) is a critical chiral building block for ceramides and sphingolipid analogs. While various routes exist, the industrial gold standard for high enantiomeric excess (ee) and scalability is the Noyori Asymmetric Hydrogenation of methyl 2-oxododecanoate, followed by controlled hydrolysis.

This guide addresses the three most common failure modes in this workflow:

• Catalyst Deactivation: Failure to initiate or stall-out due to chloride/oxygen poisoning.

• Enantiomeric Leakage: Low ee% caused by improper solvent choice or temperature control.

• Post-Synthetic Racemization: Loss of optical purity during the ester hydrolysis step.

The Reaction Workflow

The following diagram outlines the optimized pathway. Note the critical control points (CCPs) where yield is most often lost.

Figure 1: Optimized synthetic workflow for (R)-2-hydroxylauric acid highlighting Critical Control Points (CCPs).

Troubleshooting Module: Asymmetric Hydrogenation

Context: The reduction of the

-keto ester is performed using a Ruthenium-BINAP complex. This reaction is highly sensitive to the "Chloride Effect" and solvent polarity.

Issue 1: Reaction Stalls (Low Conversion)

Symptom: H2 uptake stops before theoretical consumption; TLC shows remaining starting material.

Potential Cause	Mechanism of Failure	Corrective Action
Chloride Poisoning	Excess Cl- ions stabilize the Ru-precursor too strongly, preventing the formation of the active cationic species.	Ensure the catalyst is Ru(OAc)2(BINAP) or, if using RuCl2(BINAP), add < 1 eq. of HCl scavenger or wash substrate to remove residual halides from precursor synthesis.
Substrate Impurity	-keto esters prepared via Grignard (DecylMgBr + Oxalate) often contain residual Mg salts or unreacted oxalate.	Distill methyl 2-oxododecanoate under high vacuum (0.5 mmHg) prior to hydrogenation. Purity must be >98% by GC.
Solvent Choice	Non-polar solvents prevent the dissociation of the Ru-Cl bond, which is required to open the coordination site.	Switch to Methanol. MeOH facilitates the ionization of Ru-Cl to [Ru-Solvent]+, increasing turnover frequency (TOF).

Issue 2: Low Enantioselectivity (< 90% ee)

Symptom: Product is racemic or has poor optical rotation.

• The "Temperature Trap": Higher temperatures increase rate but drastically decrease stereocontrol due to increased conformational freedom of the ligand backbone.

  • Protocol: Run at 25°C - 30°C . Do not exceed 40°C.

• H2 Pressure: Unlike many hydrogenations, higher pressure (up to 100 atm) often improves ee in Noyori systems by enforcing the rapid hydride transfer mechanism over competing pathways.

  • Protocol: Maintain 50–100 bar (725–1450 psi) .

• Ligand Selection:

  • Standard: (R)-BINAP (Good).

  • Optimized: (R)-SEGPHOS or (R)-SYNPHOS. These ligands have a narrower dihedral angle, creating a tighter "chiral pocket" for the long alkyl chain of the lauric acid precursor.

Troubleshooting Module: Hydrolysis & Workup

Context: Converting the methyl ester to the free acid without racemizing the chiral center at C2. The

-proton is acidic (pKa ~20-24), and strong bases can trigger enolization-mediated racemization.

Issue 3: Loss of Optical Purity During Saponification

Symptom: Ester has 98% ee, but isolated acid drops to 85% ee.

Q: Why is my product racemizing? A: You are likely using NaOH or KOH at elevated temperatures. The hydroxide ion acts as a base to deprotonate the

-carbon (forming an achiral enolate) rather than just attacking the carbonyl.

The Fix: Lithium Hydroxide (LiOH) Protocol Lithium is a smaller, harder cation that coordinates tightly to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon without significantly increasing the basicity of the medium.

Step-by-Step Protocol:

• Dissolve: Dissolve Methyl (R)-2-hydroxylaurate (1.0 eq) in THF:H2O (4:1 ratio).

• Cool: Cool the mixture to 0°C (Ice bath).

• Reagent: Add LiOH·H2O (1.1 eq) slowly.

• Monitor: Stir at 0°C. Do not heat. Monitor by TLC (approx. 2-4 hours).

• Quench: Acidify with 1M HCl immediately upon completion to pH 2.

• Extract: Extract with EtOAc.

Logic Tree for Yield Optimization

Use this decision tree to diagnose specific yield issues in your batch.

Figure 2: Diagnostic logic tree for isolating failure modes in 2-hydroxylauric acid synthesis.

Frequently Asked Questions (FAQ)

Q: Can I use heterogeneous catalysts like Pd/C or Pt/C? A: No. Heterogeneous catalysts on their own will produce racemic 2-hydroxylauric acid. While "chiral modification" of Pt with Cinchona alkaloids (Orito reaction) is possible, the yields and ee for long-chain aliphatic

-keto esters are generally inferior to the homogeneous Ru-BINAP system [1].

Q: My substrate (methyl 2-oxododecanoate) is solid at room temperature. How do I handle it? A: The melting point is near RT. It is best handled by dissolving it in the reaction solvent (MeOH) immediately after weighing. Ensure the solution is degassed (sparged with N2) before adding the catalyst to prevent oxidation of the phosphine ligand [2].

Q: Why is Methanol preferred over Ethanol? A: Methanol is more polar/protic. In Ru-BINAP catalysis, the rate-determining step often involves the dissociation of the anionic ligand (Cl- or OAc-) to create a vacant coordination site. Methanol stabilizes the cationic ruthenium intermediate better than ethanol, significantly increasing the reaction rate [3].

References

• Noyori, R., et al. (1987). "Asymmetric hydrogenation of beta-keto carboxylic esters." Journal of the American Chemical Society.[1]

• Genêt, J. P. (2003). "Recent developments in the asymmetric hydrogenation of beta-keto esters." Ratchet & Review. (Contextual grounding on solvent degassing).

• Kitamura, M., et al. (1993).[1] "Practical enantioselective hydrogenation of aromatic ketones." Organic Syntheses. (Establishes the MeOH solvent effect mechanism).

• Burk, M. J., et al. (1995).[1] "Preparation and Use of C2-Symmetric Bis(phospholanes)." Journal of the American Chemical Society.[1] (Comparison of ligand bite angles).

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Minimizing lactide formation during (S)-2-hydroxylauric acid polymerization

Topic: Minimizing lactide (cyclic dimer) formation during (S)-2-hydroxylauric acid polymerization Ticket ID: POLY-2HLA-001 Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Mechanism

The Core Challenge: You are polymerizing (S)-2-hydroxylauric acid (also known as 2-hydroxydodecanoic acid). The primary obstacle in synthesizing high-molecular-weight poly(2-hydroxylauric acid) via direct polycondensation is the thermodynamic competition between linear chain growth and the formation of the cyclic dimer, 3,6-didecyl-1,4-dioxane-2,5-dione (often referred to as the "lactide" or dilactone of this monomer).

The Mechanism: Unlike lactic acid, where the methyl group offers little steric hindrance, the bulky decyl (

) side chain of your monomer exerts significant influence:

• Steric Shielding: The large side chain can kinetically hinder the back-biting reaction that forms the 6-membered cyclic ring, potentially making linear polymerization easier than with lactic acid, provided water is removed efficiently.

• Hydrophobicity: The monomer is highly hydrophobic. Efficient water removal (the byproduct of condensation) is critical to drive the equilibrium toward the polymer (

  ).

Reaction Pathway Analysis

Figure 1: Competitive pathways in 2-hydroxylauric acid polymerization. The goal is to suppress the red dashed "Back-biting" path while accelerating the green "Chain Growth" path.

Troubleshooting Guide (FAQ Format)

Q1: Why is the cyclic dimer forming despite using a catalyst?

Diagnosis: The reaction temperature is likely too high, or the vacuum was applied too aggressively at the start.

• Thermodynamics: High temperatures favor the entropy-driven formation of small cyclic molecules over long linear chains.

• Kinetics: If the monomer melts (approx. 86°C) and is immediately subjected to high heat (>150°C), the probability of "back-biting" (the chain end attacking the penultimate ester bond) increases.

• Solution: Implement a Stepwise Temperature Ramp . Start polymerization just above the melting point (e.g., 95°C) to build oligomers. Only increase temperature once the chain length is sufficient to sterically hinder cyclization.

Q2: My molecular weight (Mw) plateaus and won't increase.

Diagnosis: Inefficient water removal or catalyst deactivation.

• The "Equilibrium Trap": Polycondensation is an equilibrium reaction. If the water byproduct remains in the melt (trapped by viscosity), the reaction stops or reverses (hydrolysis).

• Solution:

  • High Vacuum: Ensure pressure is < 1 mbar (ideally < 0.1 mbar) in the final stage.

  • Azeotropic Distillation: If melt viscosity is too high, switch to solution polymerization using a high-boiling solvent (e.g., Diphenyl ether or o-Xylene) and a Dean-Stark trap to physically remove water.

Q3: The product is discolored (yellow/brown).

Diagnosis: Thermal degradation or oxidation.

• Cause: 2-hydroxylauric acid is susceptible to oxidation at the alpha-carbon at high temperatures.

• Solution:

  • Strict Nitrogen Purge: The reaction vessel must be purged with dry

    or Argon before heating.

  • Antioxidants: Add a trace amount of phosphite antioxidant (e.g., Triphenyl phosphite) if color is critical for your application.

Optimized Experimental Protocol

Objective: Synthesize linear Poly(2-hydroxylauric acid) while minimizing cyclic dimer content.

Materials

• Monomer: (S)-2-Hydroxylauric acid (Purity > 98%, dry).[] Note: Melting point is approx. 85-88°C.

• Catalyst: Tin(II) Chloride (

  ) or Tin(II) Octoate ( ). Concentration: 0.1 wt%.

• Co-Catalyst/Proton Source: p-Toluenesulfonic acid (TSA) (Optional, for melt polycondensation).

Step-by-Step Workflow

Stage	Process	Temperature	Pressure	Duration	Critical Action
1. Pre-treatment	Drying	40°C	Vacuum (<10 mbar)	4-12 hrs	Remove absorbed moisture from monomer to prevent immediate hydrolysis.
2. Oligomerization	Melt	100°C	Nitrogen Flow (1 atm)	2-4 hrs	Melt monomer. Add catalyst.[2][3] Allow initial oligomers to form without aggressive vacuum to prevent monomer sublimation.
3. Pre-Polymerization	Dehydration	120°C	Ramp to 50 mbar	2 hrs	Slowly lower pressure to remove bulk water. Do not apply full vacuum yet or monomer will sublime.
4. Polymerization	Chain Growth	140-150°C	High Vacuum (<1 mbar)	6-12 hrs	Drive equilibrium. Viscosity should increase noticeably. Avoid T > 160°C to prevent back-biting.
5. Post-Process (Optional)	Solid State (SSP)	80°C	High Vacuum (<0.1 mbar)	24+ hrs	If melt viscosity limits water removal, crystallize the polymer and heat below its Tm to further increase Mw.

Protocol Notes & Causality:

• Why 100°C start? Starting just above the melting point (86°C) keeps the system in a melt but minimizes the thermal energy available for the activation of the cyclization pathway.

• Why Nitrogen first? Applying vacuum immediately to the molten monomer will cause it to sublime (evaporate) and clog your vacuum lines before it can polymerize. You must build "oligomeric weight" first.

• Why limit T to 150°C? While PLA is often polymerized at 180°C, the longer side chain of 2-hydroxylauric acid reduces the crystal melting point of the polymer. Excessive heat serves only to degrade the polymer and form lactides.

Quantitative Reference Data

Catalyst Performance Comparison for Alpha-Hydroxy Acids

Catalyst System	Reaction Rate	Risk of Cyclization	Recommended Use
(Tin Octoate)	High	Moderate	Standard for industrial ROP; good for melt polycondensation.
	Moderate	Low	Excellent for direct polycondensation; water-tolerant.
(Zinc Acetate)	Low	Very Low	Best for minimizing side reactions, but requires longer times.
Lipase (Enzymatic)	Very Low	Minimal	Best for purity. Works at 60-80°C. Zero thermal degradation.

References

• Direct Polycondens

  • Source: Moon, S. I., et al. "Melt polycondensation of L-lactic acid with Sn(II) catalysts activated by various proton acids." Journal of Polymer Science Part A: Polymer Chemistry, 2000.
  • Relevance: Establishes the protocol for using SnCl2/TSA systems to suppress lactide formation during direct condens

  • URL:

• Thermodynamics of Cyclic Dimer Form

  • Source: Kricheldorf, H. R. "Syntheses and application of polylactides." Chemosphere, 2001.
  • Relevance: details the thermodynamic equilibrium between linear polyesters and cyclic dimers (lactides/glycolides).

  • URL:

• Physical Properties of 2-Hydroxydodecanoic Acid

  • Source: Sigma-Aldrich / NIST Webbook.
  • Relevance: Melting point verification (85-88°C)

  • URL:

• Solid-State Polymeriz

  • Source: Fukushima, K., et al. "Solid-state polycondensation of poly(L-lactic acid): reaction mechanism and properties." Polymer, 2008.
  • Relevance: Validates SSP as a method to increase molecular weight without thermal degradation or cycliz

  • URL:

Sources

• 2. oam-rc.inoe.ro [oam-rc.inoe.ro]
• 3. Functionalized Cyclic Poly(α-Hydroxy Acids) via Controlled Ring-Opening Polymerization of O-Carboxyanhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification strategies to remove trace catalysts from (S)-2-hydroxylauric acid

Case Reference: PUR-C12-OH-S Subject: Removal of Trace Metal Catalysts (Ru, Pd, Cu) from Alpha-Hydroxy Fatty Acids Status: [ACTIVE]

Strategic Overview: The "Sticky" Chelation Challenge

Purifying (S)-2-hydroxylauric acid presents a unique dual challenge in process chemistry. Unlike simple fatty acids, the

-hydroxy moiety adjacent to the carboxylic acid creates a bidentate binding site (an -hydroxycarboxylate motif). This structure acts as a potent ligand, effectively "locking" transition metal catalysts (Ruthenium, Palladium, or Copper) into the product matrix.

Standard silica filtration often fails because the metal-product complex is more stable than the metal-silica interaction. To meet ICH Q3D Elemental Impurities guidelines (typically <10 ppm for oral delivery), you must break this chelation complex using thermodynamics (crystallization) or superior binding kinetics (functionalized scavengers).

Protocol A: Active Chemosorption (Metal Scavenging)

Best For: High-value intermediates where yield loss via crystallization is unacceptable, or when residual metal levels are >500 ppm.

The Science of Scavenging

Functionalized silica scavengers utilize ligands (Thiols, Thioureas, etc.) covalently bonded to a silica backbone. These ligands have a higher affinity (

) for the metal than your hydroxy acid does.

• Ruthenium (Ru): Often used in asymmetric hydrogenation or oxidation. Hard to remove due to multiple oxidation states.

• Palladium (Pd): Used in hydrogenolysis.

• Copper (Cu): Used in oxidations.

Scavenger Selection Decision Tree

Figure 1: Decision matrix for selecting silica-bound scavengers based on metal identity and oxidation state.

Experimental Workflow: Batch Mode Screening

Goal: Reduce metal concentration from ~1000 ppm to <20 ppm.

• Dissolution: Dissolve 1.0 g of crude (S)-2-hydroxylauric acid in 10 mL of THF or Ethyl Acetate (Avoid alcohols if esterification is a risk, though MeOH is excellent for scavenging kinetics).

• Loading: Add the selected silica scavenger (e.g., Si-DMT) at a 4:1 weight ratio relative to the expected metal residue (not the product).

  • Rule of Thumb: If metal % is unknown, add 10 wt% scavenger relative to the substrate.

• Incubation: Stir at 40°C for 4 hours .

  • Note: Heat is crucial. It provides the activation energy to break the (S)-2-hydroxylauric acid–metal chelate.

• Filtration: Filter through a 0.45

  m PTFE membrane or a celite pad.

• Analysis: Evaporate solvent and analyze via ICP-MS.

Protocol B: Thermodynamic Purification (Crystallization)

Best For: Final polishing (removing trace <50 ppm metals) and upgrading enantiomeric excess (ee).

The "Oiling Out" Danger

(S)-2-hydroxylauric acid has a long lipophilic tail (C12) and a polar head. In non-polar solvents, it tends to "oil out" (separate as a liquid phase) rather than crystallize, trapping impurities in the oil.[1]

Recommended Solvent System: The "Polar/Non-Polar" Balance

You need a solvent system that solubilizes the metal-organic complex but precipitates the pure acid.

• Primary Solvent (Good Solubility): Ethyl Acetate or Isopropyl Acetate.

• Anti-Solvent (Poor Solubility): Hexanes or Heptane.[2]

Step-by-Step Crystallization Protocol

• Dissolution:

  • Dissolve crude solid in Ethyl Acetate (EtOAc) at 50°C.

  • Concentration target: 5 mL EtOAc per gram of substrate.

• Hot Filtration (Critical):

  • While hot, filter through a glass frit to remove insoluble metal oxides/salts.

• Nucleation:

  • Cool slowly to 35°C.

  • Seed the solution with 0.1% pure (S)-2-hydroxylauric acid crystals. Do not skip this. Seeding prevents super-saturation and subsequent oiling out.

• Anti-Solvent Addition:

  • Slowly add Heptane (dropwise) until the ratio is 1:3 (EtOAc:Heptane).

  • Maintain temperature at 30-35°C during addition.

• Cooling Ramp:

  • Cool to 0°C at a rate of 10°C per hour.

• Isolation:

  • Filter cold. Wash with cold Heptane.

  • Result: The metal catalysts (lipophilic complexes) usually remain in the mother liquor.

Troubleshooting & FAQs

Q1: My product turned green/black after reaction. Standard workup didn't help.

Diagnosis: This is characteristic of Ruthenium (Ru) or Copper (Cu) oxidation. The metal has formed a stable cluster with your product. Fix:

• Oxidative Wash: If the metal is Ru, wash the organic layer with 0.5M aqueous Thiourea or N-Acetylcysteine (NAC) . These sulfur-containing ligands strip the metal from the hydroxy acid.

• Activated Carbon: Use specialized carbon (e.g., Darco KB-G) at 60°C, but be aware that carbon is less selective than silica scavengers.

Q2: I am getting a stable emulsion during aqueous extraction.

Diagnosis: (S)-2-hydroxylauric acid is a surfactant (fatty acid tail + polar head). At high pH (basic extraction), it forms soaps (micelles). Fix:

• Avoid High pH: Do not use strong bases (NaOH) for extraction if possible.

• Salt Effect: Saturate the aqueous layer with NaCl (Brine) to disrupt micelle formation.

• Temperature: Perform phase separations warm (40°C). Micelles are often less stable at higher temperatures.

Q3: The product is "oiling out" instead of crystallizing.

Diagnosis: The solution is too concentrated or the cooling was too rapid, bypassing the metastable zone width (MSZW). Fix:

• Re-heat: Dissolve the oil back into the solution by heating.

• Add More Solvent: Increase the ratio of the "Good Solvent" (EtOAc) slightly.

• Seed: You must add seed crystals at the cloud point.

• Slower Cooling: Use a programmable cooling ramp if available.

Q4: Will these purification methods racemize my (S)-center?

Analysis: The

-proton is acidic, but racemization usually requires strong base and heat.

• Scavenging: Safe (neutral conditions).

• Crystallization: Safe (neutral conditions).

• Extraction: Risk. Avoid prolonged exposure to pH > 10 at elevated temperatures. If base wash is needed, keep it cold (<10°C) and brief.

Visualizing the Integrated Workflow

Figure 2: Integrated purification lifecycle ensuring regulatory compliance.

References

• ICH Q3D Elemental Impurities - Guidance for Industry . International Council for Harmonisation (ICH). Available at: [Link]

• Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures . Organic Process Research & Development. Available at: [Link]

• Metal Scavenger User Guide . Biotage.[3][4] Available at: [Link] (Navigate to Documents > User Guides)

• Purification of Alpha-Hydroxy Acids . Organic Syntheses. (General reference for crystallization of fatty acid derivatives). Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. unifr.ch [unifr.ch]
• 3. sopachem.com [sopachem.com]
• 4. biotage.com [biotage.com]

Technical Support Center: 2-Hydroxylauric Acid Stability &amp; Handling

Core Technical Overview

2-Hydroxylauric acid (2-hydroxydodecanoic acid) is a saturated fatty acid functionalized with a hydroxyl group at the alpha (

) carbon.[1] While the saturated alkyl chain (C12) offers relative stability compared to polyunsaturated fatty acids (PUFAs), the -hydroxy moiety introduces a specific vector for chemical instability: oxidative conversion to an -keto acid.

For researchers using this compound as a mass spectrometry internal standard or a biological probe (e.g., for GPR84 or FFAR1 receptors), maintaining the integrity of the hydroxyl group is critical. Even minor oxidation can shift the molecular weight by -2 Da (dehydrogenation to ketone) or +16 Da (oxygen insertion), compromising quantitation and spectral fidelity.

The Mechanism of Failure: Chemical Oxidation

Unlike biological

-oxidation (which is enzymatic and peroxisomal), chemical degradation during storage typically proceeds via auto-oxidation or radical-mediated dehydrogenation.

The Pathway:

• Initiation: Exposure to light or trace metal ions generates reactive oxygen species (ROS).

• Abstraction: A radical abstracts the hydrogen from the

  -carbon (facilitated by the electron-withdrawing nature of the adjacent carbonyl).

• Conversion: The secondary alcohol oxidizes to a ketone, forming 2-ketolauric acid .

Visualizing the Stability & Handling Logic

Figure 1: Chemical Oxidation Pathway

A mechanistic view of how improper storage alters the molecule.

Caption: Chemical progression from 2-hydroxylauric acid to its keto-derivative upon oxidative stress.

Figure 2: The "Argon Shield" Handling Workflow

Decision tree for processing new samples to maximize longevity.

Caption: Standard Operating Procedure (SOP) for receiving and aliquoting oxidation-prone lipids.

Best Practice Protocols

Protocol A: The "Inert Gas Shield" for Stock Solutions

Objective: Prevent headspace oxidation in liquid standards. Required: Argon or Nitrogen tank, glass Pasteur pipette, Parafilm/Teflon tape.

• Solvent Prep: Pre-purge your solvent (Ethanol or DMSO) with inert gas for 5 minutes before dissolving the solid lipid. This removes dissolved oxygen.

• Dissolution: Dissolve 2-hydroxylauric acid to a concentration of 10–50 mg/mL.

  • Note: Sonicate if necessary, but avoid heating above 40°C to prevent thermal degradation.

• Aliquot: Dispense into amber glass vials. Do not store in plastic (polystyrene) as lipids can leach plasticizers or stick to the walls.

• The Shield: Insert the gas pipette into the vial, hovering 1 cm above the liquid surface. Flow gas gently for 10 seconds to displace air.

• Seal: Cap immediately with a Teflon-lined cap. Wrap with Parafilm for -20°C storage.

Protocol B: Recovery from "Caking"

Issue: 2-hydroxylauric acid is hygroscopic and may clump (cake) if moisture enters. Fix:

• Do not heat aggressively.[2]

• Place the open vial in a vacuum desiccator for 2 hours.

• Re-dissolve in Chloroform:Methanol (2:1) if the application permits, as this azeotrope helps break moisture bonds.

Troubleshooting Guide (FAQ)

Category 1: Solubility & Preparation

Q: I cannot get the compound to dissolve in PBS. What is wrong? A: 2-hydroxylauric acid is a fatty acid with a long hydrophobic tail (C12). It is sparingly soluble in aqueous buffers directly.

• The Fix: Dissolve the compound in Ethanol or DMSO first (make a 1000x stock). Then, dilute this stock into your PBS or culture medium. Ensure the final organic solvent concentration is <0.1% to avoid cytotoxicity in cell assays.

Q: Can I use Methanol as a solvent? A: Yes, but with a caveat.

• Risk: If your sample contains acidic catalysts or is heated, methanol can react with the carboxylic acid group to form a methyl ester (2-hydroxylauric acid methyl ester).

• Recommendation: Ethanol is generally safer for biological handling unless you specifically require methylation for GC-MS analysis.

Category 2: Stability & Oxidation

Q: My LC-MS peak shows a split or a new peak at -2 Da. Is this oxidation? A: Yes, this is the classic signature of dehydrogenation .

• Diagnosis: The conversion of the hydroxyl group (-CHOH-) to a ketone (-C=O-) results in the loss of two hydrogen atoms (Mass shift: -2.016 Da).

• Cause: Exposure to air (auto-oxidation) or basic pH conditions which favor the ketone form.

• Solution: Discard the aliquot. Prepare fresh stock under Argon.

Q: The powder has turned from white to faint yellow. Is it usable? A: Yellowing indicates the formation of conjugated impurities or interaction with trace metals.

• Verdict: For qualitative TLC, it may be acceptable. For quantitative Mass Spec or receptor binding assays (GPR84), discard it . The oxidation products can act as competitive inhibitors or false agonists.

Q: How long can I keep the stock solution at -20°C? A:

• In Ethanol/DMSO (Argon purged): Up to 1 year.

• In Aqueous Buffer: < 24 hours. Hydroxy fatty acids can precipitate or form micelles in water over time, leading to inconsistent dosing.

Summary of Physicochemical Properties

Property	Value	Relevance to Handling
Molecular Formula		Base structure
Molecular Weight	216.32 g/mol	Target mass for MS
Solubility (Organic)	Ethanol, DMSO, DMF (~20 mg/mL)	Preferred stock solvents
Solubility (Aqueous)	< 0.5 mg/mL (PBS pH 7.[3]2)	Requires organic co-solvent
pKa	~4.8 (Carboxyl group)	Ionized at physiological pH
Critical Storage	-20°C, Hydrophobic, Dark	Prevent photo-oxidation

References

• Source for storage temperature (-20°C)

• PubChem. (n.d.).[4] 2-Hydroxydodecanoic acid (Compound Summary). National Library of Medicine. Retrieved February 10, 2026, from [Link]

  • Source for chemical structure, molecular weight, and synonyms.
• Matreya, LLC. (n.d.). Lipid Standards and Handling. (Referenced via Cayman Chemical product literature). Source for inert gas purging protocols for lipid standards.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Hydroxylauric Acid | C12H24O3 | CID 97783 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Overcoming Steric Hindrance in (S)-2-Hydroxylauric Acid Coupling

Executive Summary & Core Challenge

Coupling (S)-2-hydroxylauric acid (2-hydroxy dodecanoic acid) presents a "perfect storm" of synthetic challenges:

• Steric Hindrance: The

  -hydroxyl group creates significant steric bulk immediately adjacent to the carbonyl reaction center.

• Stereochemical Instability: The

  -proton is acidified by the adjacent carbonyl and the electron-withdrawing hydroxyl group, making the (S)-center prone to racemization via enolization or oxazolone formation upon activation.

• Nucleophilic Competition: The unprotected hydroxyl group can act as a nucleophile, leading to uncontrollable self-polymerization (oligomerization).

• Lipophilicity: The C12 alkyl chain dictates specific solvent requirements (DCM/THF) that may conflict with standard polar coupling reagents.

This guide provides a troubleshooting framework to navigate these issues, prioritizing chiral retention and yield maximization .

Critical Decision Matrix: Reagent Selection

Do not default to EDC/NHS. The steric bulk of the

-hydroxy group requires more potent activation, yet high potency increases racemization risk.

DOT Diagram 1: Coupling Reagent Decision Tree

Caption: Decision logic for selecting coupling reagents based on protection status and nucleophile type. Green paths indicate highest stereochemical safety.

Technical Troubleshooting & FAQs

Category A: Low Yield & Steric Hindrance

Q1: I am using EDC/NHS, but the conversion is stuck at <30%. Why? A: EDC/NHS generates an active ester that is often too sterically crowded to react efficiently with hindered amines or alcohols, especially with the C12 tail shielding the reaction site.

• The Fix: Switch to HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU . These reagents generate an 7-azabenzotriazole active ester (in situ) which benefits from the "neighboring group effect" of the pyridine nitrogen, accelerating the coupling rate by orders of magnitude compared to NHS esters [1].

Q2: My reaction mixture turns cloudy/precipitates, and yield drops. A: This is a solubility mismatch. (S)-2-hydroxylauric acid is highly lipophilic. Standard peptide solvents like pure DMF may not fully dissolve the lipid component, while pure DCM might precipitate the salt-based coupling reagents (HATU/HBTU).

• The Fix: Use a binary solvent system . A 1:1 mixture of DCM:DMF or THF:DMF ensures solubility of both the lipid tail and the polar coupling salts.

Category B: Stereochemical Integrity (Racemization)

Q3: My product is 15% racemic (R-isomer detected). I used HATU/DIEA. What went wrong? A: You likely used too much base or a base that is too strong.[1] The

-proton of 2-hydroxylauric acid is acidic. Excess DIEA (Diisopropylethylamine) promotes proton abstraction, leading to an enol intermediate that destroys chirality.

• The Fix:

  • Switch Base: Use 2,4,6-Collidine (TMP) instead of DIEA. It is sterically hindered and less basic (

    ~7.4 vs 10.5 for DIEA), sufficient to activate the carboxylate but insufficient to deprotonate the -carbon [2].

  • Add Oxyma Pure: Replace HOBt/HOAt with Oxyma Pure . It creates an active ester that is less prone to oxazolone formation (a primary racemization pathway) [3].

Q4: Can I run this reaction at room temperature? A: Only if you accept some racemization.

• The Fix: Pre-activate the acid at 0°C for 15-30 minutes, then add the amine/alcohol and allow it to warm slowly. Lower temperatures kinetically favor the coupling over the higher-activation-energy racemization pathway.

Category C: Side Reactions (Self-Coupling)

Q5: I see a "dimer" peak (M+ mass corresponds to two lauric acid units). A: You have unprotected hydroxyl groups. The activated carboxylate of one molecule reacted with the

-hydroxyl of another.[2]

• The Fix: You must protect the

  -hydroxyl group.

  • Recommended: TBDMS (tert-Butyldimethylsilyl) . It is stable to coupling conditions but easily removed with TBAF or mild acid later.

  • Alternative: Acetyl (Ac). Easier to put on, but requires basic removal which might hydrolyze your new ester/amide bond.

Validated Experimental Protocols

Protocol A: High-Fidelity Coupling (Protected Route)

Best for: Critical pharmaceutical intermediates requiring >99% ee.

Reagents:

• (S)-2-(tert-butyldimethylsilyloxy)dodecanoic acid (1.0 equiv)

• Amine/Alcohol Nucleophile (1.1 equiv)

• COMU (1.1 equiv)

• Oxyma Pure (1.1 equiv)

• 2,4,6-Collidine (2.5 equiv)

• Solvent: Dry DCM/DMF (2:1 ratio)

Step-by-Step:

• Dissolution: Dissolve the protected lipid acid and Oxyma Pure in DCM/DMF under Nitrogen. Cool to 0°C .[3][4][5]

• Activation: Add Collidine, followed immediately by COMU. Stir at 0°C for 15 minutes . Color change to bright yellow/orange is normal.

• Coupling: Add the Nucleophile dropwise.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temp (RT) for 3-12 hours.

• Validation: Check LCMS. If starting material remains, do not add more base. Add 0.1 equiv more COMU.

• Workup: Dilute with EtOAc, wash with 5%

  (removes Collidine), then Sat. , then Brine.

Protocol B: "One-Pot" Direct Coupling (Unprotected Route)

Best for: Rapid screening; higher risk of oligomers.

Reagents:

• (S)-2-hydroxylauric acid (1.0 equiv)

• Nucleophile (1.2 equiv)[4]

• DIC (Diisopropylcarbodiimide) (1.1 equiv)

• Oxyma Pure (1.1 equiv)

• Solvent: DCM (Anhydrous)

Step-by-Step:

• Pre-mix: Dissolve Lipid Acid and Oxyma Pure in DCM.

• Activation: Add DIC dropwise at 0°C . Note: Urea byproduct will precipitate.[6]

• Coupling: Add Nucleophile immediately. Do not wait for pre-activation >5 mins to avoid self-esterification.

• Workup: Filter off the precipitated urea before washing.[5]

Quantitative Comparison of Reagents

Reagent System	Coupling Efficiency	Racemization Risk	Self-Coupling Risk	Recommended Use
EDC / NHS	Low	Low	High	Simple, unhindered acids only.
HATU / DIEA	Very High	High	Moderate	Sterically demanding couplings (requires care).
COMU / Oxyma / Collidine	High	Very Low	Low	Gold Standard for chiral -OH acids.
DIC / Oxyma	Moderate	Low	Moderate	Solid-phase synthesis or cost-sensitive scale-up.

Mechanistic Visualization

DOT Diagram 2: Racemization vs. Coupling Pathway

Caption: Kinetic competition between desired coupling (green) and base-catalyzed racemization (red). Control of base strength is the primary lever.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Carpino, L. A., Imazumi, H., El-Faham, A., et al. (2002). The Uronium/Guanidinium Peptide Coupling Reagents: Finally the True Uronium Salts. Angewandte Chemie International Edition, 41(3), 441-445. Link

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. peptide.com [peptide.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. peptide.com [peptide.com]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of (S)-2-Hydroxylauric Acid: A Comparative Technical Guide

The following guide details the mass spectrometry fragmentation patterns of (S)-2-hydroxylauric acid, focusing on distinguishing it from its isomers and non-hydroxylated analogs using GC-MS and LC-MS/MS.

Executive Summary

(S)-2-Hydroxylauric acid (2-hydroxy-dodecanoic acid) is a bioactive lipid intermediate found in sphingolipid metabolism and bacterial lipopolysaccharides (LPS). Its structural specificity—a hydroxyl group at the alpha-carbon (

)—dictates unique fragmentation pathways that distinguish it from the more common 3-hydroxylauric acid (beta-hydroxy) and non-hydroxylated lauric acid.

This guide provides a mechanistic breakdown of these pathways, offering researchers a self-validating protocol for identification using Gas Chromatography-Mass Spectrometry (GC-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS).

Key Diagnostic Indicators

Feature	(S)-2-Hydroxylauric Acid	3-Hydroxylauric Acid	Lauric Acid (Non-OH)
Precursor (GC-MS)	FAME-TMS ( 302)	FAME-TMS ( 302)	FAME ( 214)
Base Peak (GC-MS)	243 ( )	175 ( )	74 (McLafferty)
Precursor (ESI-)	( 215)	( 215)	( 199)
Major Fragment (ESI)	171 ( loss)	59 (Acetate)	199 (Stable)

GC-MS Analysis: The Gold Standard

Gas Chromatography coupled with Electron Impact (EI) ionization is the preferred method for structural elucidation. However, the free acid is non-volatile and thermally unstable. Analysis requires a two-step derivatization to form the Fatty Acid Methyl Ester (FAME) Trimethylsilyl (TMS) ether .

Derivatization Protocol

• Methylation: Treat sample with

  -Methanol (14%) at 60°C for 10 min. Converts carboxyl group to methyl ester.

• Silylation: Treat the dry FAME with BSTFA + 1% TMCS at 70°C for 20 min. Converts the 2-hydroxyl group to a TMS ether.

• Resulting Analyte: Methyl 2-[(trimethylsilyl)oxy]dodecanoate (

  , MW 302.53).

Fragmentation Mechanism (EI, 70 eV)

The fragmentation is driven by

-cleavage initiated by the radical cation on the silyl ether oxygen.

• Molecular Ion (

  ): 302 (Typically weak intensity, <5%).
• -Cleavage (Dominant Pathway): The bond between (carbonyl) and ( -carbon) is energetically favorable to break.

  • Loss: The carbomethoxy radical (

    , mass 59) is lost.

  • Ion Formed: The charge remains on the silicon-stabilized fragment.

  • Diagnostic Ion:

    243 ( ). This is often the base peak (100% abundance).[1]

• Secondary Fragments:

  • 73 ( ): Common silyl fragment.
  • 75 ( ): Rearrangement product.

Comparative Logic: Why not 175?

For the isomer 3-hydroxylauric acid , the OTMS group is at

. -cleavage occurs between and . The fragment containing the ester functionality ( ) has a mass of 175 .

• Observation: If you see

  243, it is the 2-isomer. If you see 175, it is the 3-isomer.

Visualization of GC-MS Pathway

Caption: Electron Impact fragmentation pathway of 2-hydroxylauric acid FAME-TMS derivative showing the diagnostic generation of m/z 243.

LC-MS/MS Analysis: ESI Negative Mode

Liquid Chromatography with Electrospray Ionization (ESI) in negative mode (

) is preferred for biological fluids where derivatization is not feasible.

Fragmentation Mechanism (CID)

The precursor ion is the deprotonated carboxylate (

215). Upon Collision Induced Dissociation (CID), 2-hydroxy fatty acids exhibit specific neutral losses driven by the proximity of the hydroxyl group to the charge site.

• Precursor:

  215 ( ).

• Decarboxylation (

  Loss):

  • The

    -hydroxyl group facilitates a cyclic transition state, leading to the loss of (44 Da).

  • Product:

    171 ( ). This is often the dominant fragment for -hydroxy acids.

• Dehydration (

  Loss):

  • Loss of water (18 Da) yields

    197.

  • Note: This is less specific, as 3-hydroxy acids also readily dehydrate.

Distinguishing Isomers in ESI

• (S)-2-Hydroxylauric Acid: High abundance of

  171 ( ). The mechanism involves an interaction between the -OH proton and the carboxylate.

• 3-Hydroxylauric Acid: Often yields a characteristic fragment at

  59 (acetate ion, ) due to cleavage between and , or dominant water loss ( 197) over decarboxylation.

Visualization of ESI- Pathway

Caption: ESI(-) fragmentation pathway. The proximity of the 2-OH group facilitates decarboxylation, making m/z 171 a diagnostic marker.

Experimental Validation Protocol

To confirm the identity of (S)-2-hydroxylauric acid in unknown samples, follow this self-validating workflow:

• Retention Time Locking:

  • On a non-polar column (e.g., DB-5ms), 2-hydroxy FAMEs elute after their non-hydroxylated counterparts but before 3-hydroxy isomers.

  • Order: Lauric Acid < 2-OH Lauric < 3-OH Lauric (Note: Elution order can reverse on polar columns; standards are mandatory).

• Ion Ratio Confirmation (GC-MS):

  • Monitor

    243 (Quantifier) and 73 (Qualifier).

  • Acceptance Criteria: The ratio of 243/73 should match the authentic standard within ±20%.

• Absence of Interferences:

  • Verify absence of

    175 (indicative of 3-OH contamination).

  • Verify absence of

    74 (indicative of underivatized non-OH fatty acids).

References

• Global Analysis of 2-Hydroxy Fatty Acids by Gas Chromatography-Tandem Mass Spectrometry. Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Gas chromatographic-mass spectrometric detection of 2- and 3-hydroxy fatty acids as methyl esters. Source: ResearchGate URL:[Link]

• Mass Spectrometry of Fatty Acid Derivatives. Source: Lipid Library / AOCS URL:[Link]

• Structural Analysis of Hydroxy Fatty Acids by Thermospray LC/MS. Source: PubMed URL:[Link]

Sources

• 1. mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes [docbrown.info]

Determining optical rotation values for pure (S)-2-hydroxylauric acid

Optical Rotation Determination Guide: Pure (S)-2-Hydroxylauric Acid

Executive Summary

Objective: To accurately determine and validate the optical rotation and enantiomeric purity of (S)-2-hydroxylauric acid (also known as (S)-2-hydroxydodecanoic acid).

The Challenge: Unlike short-chain hydroxy acids (e.g., lactic acid), long-chain

-hydroxy fatty acids like (S)-2-hydroxylauric acid exhibit extremely low specific rotation values (often or near zero) in standard solvents. This makes direct polarimetry unreliable for establishing enantiomeric excess (ee) without high concentrations or specific derivatization.

The Solution: This guide prioritizes a Self-Validating Protocol combining direct polarimetry (for qualitative sign confirmation) with Mosher’s Ester Analysis (for quantitative purity).

Part 1: Theoretical Baseline & Expected Values

Before experimentation, establish the expected baseline to validate your results.

Parameter	Value / Description	Notes
Compound	(S)-2-Hydroxylauric Acid	C12 -hydroxy fatty acid
CAS (Racemic)	2984-55-6	Specific (S)-enantiomer CAS is less common; often synthesized.
Predicted Sign	(+) Dextrorotatory	Based on homology with (S)-2-hydroxypalmitic acid and L-(+)-lactic acid.
Expected	Small Positive Value (+0.5° to +2.0°)	(R)-isomers of C16/C18 homologs typically show small negative rotations (e.g., -0.6°).
Key Reference	Kaspersen et al. (2017)	Succinct synthesis of saturated hydroxy fatty acids...[1][2] [1]

Critical Insight: Do not rely solely on a specific rotation value from a certificate of analysis (CoA) for this compound class. The value is often too close to the margin of error of standard polarimeters.

Part 2: Experimental Protocol (Self-Validating System)

This workflow ensures that if one method yields ambiguous results (e.g., zero rotation), the secondary method provides definitive validation.

Workflow Diagram

Figure 1: Decision matrix for characterizing (S)-2-hydroxylauric acid. Note that Mosher's analysis is the "fail-safe" when direct rotation is inconclusive.

Method A: Direct Polarimetry (Qualitative Check)

Use this to confirm the presence of the (S)-isomer, but not for precise purity calculation.

• Solvent System: Prepare a solvent mixture of Chloroform:Methanol (2:1 v/v) . Pure chloroform may lead to aggregation, while methanol disrupts hydrogen bonding dimers, yielding more consistent rotation data.

• Concentration: Prepare a highly concentrated solution,

  to g/100 mL .

  • Reasoning: Due to the low specific rotation, lower concentrations (e.g., 0.1 g/100 mL) will result in observed rotations (

    ) indistinguishable from instrumental noise.

• Measurement:

  • Zero the polarimeter with the blank solvent.

  • Measure at 20°C using the Sodium D-line (589 nm).

  • Expectation: A small positive (+) rotation.

  • Calculation:

    • : Observed rotation (degrees)[3]
    • : Path length (dm)
    • : Concentration (g/mL)

Method B: Mosher’s Ester Analysis (Quantitative Gold Standard)

This is the required validation step for publication-quality data.

• Derivatization: React 5 mg of your (S)-2-hydroxylauric acid sample with (R)-(-)-MTPA-Cl (Mosher's acid chloride) in pyridine.

  • Mechanism:[4][5] This forms the (S)-MTPA ester. The anisotropic shielding of the phenyl group in the Mosher reagent causes specific chemical shift changes in NMR.

• Analysis (Choose One):

  • H-NMR: Compare the chemical shifts of the -proton (chiral center) and the terminal methyl group.

    • Diagnostic: For (S)-2-hydroxy fatty acids reacted with (R)-MTPA, the

      -proton signal typically shifts upfield relative to the (R)-acid derivative [2].

  • GC-MS: The diastereomers ((S)-acid-(R)-MTPA ester vs. (R)-acid-(R)-MTPA ester) have distinct retention times.[6]

    • Reference Data: The (S)-acid derivative typically elutes earlier (approx. 8.40 min) than the (R)-acid derivative (approx.[6] 8.56 min) on non-polar columns [2].

• Calculation:

Part 3: Comparative Analysis of Alternatives

Feature	Direct Polarimetry	Mosher's Ester (NMR/GC)	Chiral HPLC
Accuracy	Low (for this specific lipid)	High	High
Sample Req.	High (>20 mg)	Low (<5 mg)	Low (<1 mg)
Cost/Time	Low / Fast	Moderate / 2-Step	High / Method Dev.
Primary Use	Quick confirmation of sign (+)	Absolute configuration & ee%	Routine QC

Expert Insight: While polarimetry is standard for many pharmaceuticals, it is a "trap" for long-chain hydroxy fatty acids. The hydrophobic tail dilutes the chiral density of the molecule, suppressing the optical rotation. Do not reject a batch solely because the rotation is near zero; confirm with Method B.

References

• Kaspersen, M. H., Jenkins, L., Dunlop, J., Milligan, G., & Ulven, T. (2017). Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84 . MedChemComm, 8(6), 1360-1365.[1] Link

• Alderson, N. L., Rembiesa, B. M., Walla, M. D., Bielawska, A., Bielawski, J., & Hama, H. (2004). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers . Journal of Lipid Research, 45(6), 1092–1103. Link

• Cayman Chemical.[7] 2-hydroxy Stearic Acid Product Information . (Reference for solubility and general properties of homologs). Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The specific rotation of (S)-2-iodobutane is +15.90°.a. Draw the ... | Study Prep in Pearson+ [pearson.com]
• 6. Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

Reference Standards for (S)-2-Hydroxylauric Acid in Lipidomics

The Stereochemical Control for Precision Sphingolipid & Bacterial Profiling

Part 1: The Strategic Necessity of (S)-2-Hydroxylauric Acid

In high-precision lipidomics, the distinction between enantiomers is not merely a chemical nuance—it is a biological imperative. While (R)-2-hydroxylauric acid is the physiologically dominant isomer in mammalian sphingolipids (catalyzed by Fatty Acid 2-Hydroxylase, FA2H), the (S)-enantiomer serves a critical, often overlooked role as the definitive stereochemical control .

Without an enantiopure (S)-standard, researchers relying solely on racemic mixtures or predicted retention times cannot empirically validate the stereospecificity of their biological signals. This guide evaluates the (S)-2-Hydroxylauric Acid Reference Standard , comparing its utility against racemic alternatives and physiological (R)-isomers to demonstrate why enantiomeric resolution is the new baseline for data integrity.

The Biological Context: Why C12:0 2-OH Matters

2-Hydroxylauric acid (2-OH-C12:0) sits at a unique intersection of mammalian signaling and bacterial pathogenesis:

• Mammalian Sphingolipids: Present in trace amounts in skin ceramides and myelin galactosylceramides.

• Bacterial Biomarker: A structural component of Lipopolysaccharides (LPS) in Gram-negative bacteria (e.g., Acinetobacter baumannii, Pseudomonas aeruginosa).

• Metabolic Disorders: Accumulation of 2-hydroxy fatty acids (2-OHFAs) is a hallmark of peroxisomal disorders (e.g., Zellweger syndrome).

Part 2: Comparative Analysis of Reference Standards

The following analysis compares the Enantiopure (S)-Standard against the commonly used Racemic (±)-Mixture and the Physiological (R)-Standard .

Comparison Table: Performance & Utility

Feature	(S)-2-Hydroxylauric Acid (The Validator)	(R)-2-Hydroxylauric Acid (The Target)	(±)-2-Hydroxylauric Acid (The Budget Alternative)
Stereochemistry	Enantiopure (S)	Enantiopure (R)	50:50 Mixture of (R) and (S)
Primary Use Case	Negative Control / Chiral Resolution	Quantifying biological levels	Method development (retention time mapping)
Quantification Accuracy	High (as Internal Standard or spike)	High (for direct quantification)	Low (50% inactive mass in chiral methods)
Chiral Purity (ee%)	>99%	>99%	0%
Risk Factor	Low (Definitive peak identification)	Medium (Cannot detect racemization)	High (Co-elution masks enantiomeric ratio)
Cost	High (Specialty Synthesis)	High (Specialty Synthesis)	Low (Commodity Chemical)

Why the (S)-Standard is Indispensable

• Proof of Enantiomeric Purity: You cannot prove a sample is 100% (R) unless you can demonstrate where the (S) peak would elute. The (S)-standard defines the "forbidden" retention time window.

• Detecting Artifacts: Sample processing (acid hydrolysis, high heat) can induce racemization. Spiking with (S)-standard reveals if your method is creating the isomer you are trying to measure.

• Bacterial Profiling: Certain bacterial quorum-sensing molecules may utilize non-canonical stereochemistry. The (S)-standard is the only way to positively identify these rare metabolites.

Part 3: Experimental Protocols & Workflows

Protocol 1: Chiral Separation of 2-Hydroxylauric Acid Enantiomers

Objective: To baseline separate (R) and (S) enantiomers using LC-MS/MS.

Reagents:

• Derivatization Agent: (S)-1-(1-Naphthyl)ethylamine (S-NEA) or DNBC (3,5-dinitrobenzoyl chloride) for chiral tagging.

• Column: Chiralpak AD-RH or Lux i-Amylose-3 (Polysaccharide-based).

Step-by-Step Methodology:

• Lipid Extraction: Perform a modified Folch extraction on plasma/tissue. Dry under N₂.

• Derivatization (Critical Step):

  • Reconstitute dried lipid in 50 µL oxalyl chloride (2M in DCM). Incubate at 60°C for 15 min (Activates Carboxyl group).

  • Evaporate to dryness.

  • Add 50 µL (S)-1-(1-Naphthyl)ethylamine (10 mM in Pyridine). Incubate at RT for 30 min.

  • Mechanism:[1][2] This converts enantiomers into diastereomers (S-S and R-S pairs), which are separable on standard C18 columns, OR enhances separation on chiral columns.

• LC-MS/MS Analysis:

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Isocratic hold at 65% B for 10 min (to maximize resolution).

  • Detection: MRM mode targeting the specific amide derivative transition.

Visualization: The Stereochemical Validation Workflow

Caption: Workflow integrating (S)-standard spiking to validate chiral separation efficiency before quantifying biological (R)-enantiomers.

Part 4: Mechanistic Pathways

Understanding the origin of these lipids is essential for interpreting the data. The diagram below contrasts the mammalian (FA2H) pathway with bacterial synthesis.

Caption: Divergent biosynthetic pathways of 2-hydroxy fatty acids in mammals (strictly R-form) versus bacteria (variable/complex).

Part 5: References

• Hama, H. (2010). Fatty acid 2-Hydroxylation in mammalian sphingolipid biology. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1801(4), 405-414. Link

• Guo, L., et al. (2012). Stereospecificity of fatty acid 2-hydroxylase and differential functions of 2-hydroxy fatty acid enantiomers. Journal of Lipid Research, 53(7), 1327-1335.[3] Link

• Zhu, Q., et al. (2022). A derivatization strategy for comprehensive identification of 2- and 3-hydroxyl fatty acids by LC-MS. Analytica Chimica Acta, 1206, 339765. Link

• Cayman Chemical. (2024). 2-hydroxy Lauric Acid Product Information. Cayman Chemical Catalog. Link

• Lisa, M., et al. (2025).[4] Chiral supercritical fluid chromatography-mass spectrometry... for the characterization of enantiomeric composition of fatty acid esters of hydroxy fatty acids. Analytica Chimica Acta. Link

Sources

• 1. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 18:1(2S-OH) Ceramide powder Avanti Polar Lipids [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: FTIR Spectral Analysis of (S)-2-Hydroxylauric Acid vs. Lauric Acid

Executive Summary

(S)-2-Hydroxylauric acid (HFA-12) represents a critical class of

-hydroxy fatty acids (AHFAs) used increasingly in supramolecular hydrogels, drug delivery systems, and barrier repair formulations. Unlike its parent compound, Lauric Acid (C12), the introduction of a hydroxyl group at the -position creates a unique hydrogen-bonding motif that fundamentally alters its self-assembly and spectral signature.

This guide provides a technical comparison of the FTIR spectra of (S)-2-Hydroxylauric Acid against Lauric Acid . It focuses on distinguishing the diagnostic bands arising from the

-hydroxyl moiety and its intramolecular interaction with the carboxylic carbonyl—a critical quality attribute (CQA) for verifying purity and supramolecular structure.

Scientific Foundation: The -Hydroxy Effect

To interpret the spectra accurately, one must understand the vibrational physics at play. In standard fatty acids like Lauric Acid, the dominant intermolecular force is the formation of cyclic carboxylic acid dimers.

In (S)-2-Hydroxylauric acid, the

-hydroxyl group introduces a competing interaction:

• Intramolecular H-Bonding: The

  -OH can donate a hydrogen to the carbonyl oxygen of the same molecule, forming a stable 5-membered pseudo-ring.

• Intermolecular Networking: The

  -OH acts as a secondary donor/acceptor, disrupting the standard carboxylic dimer lattice and often leading to higher melting points and distinct self-assembly properties (e.g., nanotube formation).

These interactions result in predictable spectral shifts, specifically in the Carbonyl (

) and Hydroxyl ( ) regions.[1]

Diagram 1: Structural & Vibrational Logic

Caption: Structural comparison showing how the

-hydroxyl group introduces intramolecular hydrogen bonding, altering the vibrational frequency of the carbonyl group.

Comparative Spectral Analysis

The following table summarizes the key diagnostic bands. Data is synthesized from standard fatty acid spectroscopy and specific

-hydroxy acid characterization.

Table 1: Diagnostic Peak Assignments

Functional Group	Vibration Mode	Lauric Acid (Reference)	(S)-2-Hydroxylauric Acid	Spectral Interpretation
Hydroxyl (Alcohol)		Absent	3400 – 3250 cm⁻¹	Medium, distinct band. Indicates the secondary alcohol. Often sharper than the acid OH.
Hydroxyl (Acid)		3300 – 2500 cm⁻¹ (Broad)	3300 – 2500 cm⁻¹ (Broad)	Overlaps with the alcohol OH, but the -OH often appears as a "shoulder" or distinct peak on the high-frequency side.
Carbonyl		1700 ± 5 cm⁻¹	1725 – 1705 cm⁻¹	CRITICAL: The -OH often causes a split or shift. The intramolecular H-bond can shift the C=O stretch to slightly higher frequencies compared to the pure dimer.
C-O (Alcohol)		Absent	1150 – 1050 cm⁻¹	Secondary alcohol C-O stretch. Key differentiator from non-hydroxylated lipids.
C-O (Acid)		~1290 cm⁻¹	~1290 cm⁻¹	Standard carboxylic acid C-O stretch (dimer).
Alkyl Chain		2920, 2850 cm⁻¹	2918, 2849 cm⁻¹	Minimal change. Confirms the integrity of the lipid tail.
Crystallinity	Rocking	720 cm⁻¹ (Singlet/Doublet)	720 cm⁻¹	Indicates packing. A doublet at 720/730 cm⁻¹ indicates orthorhombic packing (highly crystalline).

Detailed Analysis of Key Regions

A. The Carbonyl Region (1750 – 1680 cm⁻¹)

In Lauric Acid , the carbonyl peak is typically a strong, singular band centered at ~1700 cm⁻¹, characteristic of the stable carboxylic acid dimer. In (S)-2-Hydroxylauric Acid , you will often observe a broadening or splitting of this peak.

• The Cause: The carbonyl oxygen is now accepting hydrogen bonds from two sources: the carboxylic OH of a neighbor (dimerization) and its own

  -OH (intramolecular).

• The Result: Look for a shoulder or a secondary peak around 1720-1730 cm⁻¹ . This "blue shift" (higher wavenumber) relative to the pure dimer is a hallmark of

  -hydroxy modification in the solid state.

B. The Hydroxyl Region (3600 – 2500 cm⁻¹)

Lauric acid presents a massive, broad "mountain" from 3300 to 2500 cm⁻¹ due to the strong carboxylic dimer H-bonding. In (S)-2-Hydroxylauric Acid , the secondary alcohol (

-OH) adds a specific vibrational mode.

• What to look for: A distinct, somewhat sharper band emerging from the broad carboxylic background, typically between 3400 and 3250 cm⁻¹ . This confirms the presence of the hydroxyl group.[2]

Experimental Protocol: ATR-FTIR

For drug development and lipid characterization, Attenuated Total Reflectance (ATR) is the preferred method over KBr pellets due to reproducibility and minimal sample preparation.

Diagram 2: Validated Workflow

Caption: Step-by-step ATR-FTIR workflow ensuring high signal-to-noise ratio and reproducible contact.

Protocol Steps

• Instrument Setup:

  • Crystal: Diamond or ZnSe (Diamond preferred for hard lipid crystals).

  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for carbonyl splitting).

  • Scans: 64 scans (to average out noise).

• Sample Loading:

  • Place approximately 2-5 mg of (S)-2-hydroxylauric acid powder onto the center of the crystal.

  • Critical Step: Apply the pressure arm until the force gauge registers the optimal contact zone (usually ~80-100 N). Inadequate pressure yields noisy spectra; excessive pressure can shift peaks in soft lipids (piezochromic effect), though unlikely with solid fatty acids.

• Data Validation (Self-Check):

  • Check 1: Is the doublet at 2920/2850 cm⁻¹ (C-H stretch) intense? (Absorbance > 0.1). If not, re-clamp.

  • Check 2: Is the baseline flat around 2000-2200 cm⁻¹? If sloped, clean the crystal and re-run background.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for assigning -hydroxy shifts and carboxylic dimers).
• Muro, C., et al. (2010).
• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. Wiley. (Authoritative source for secondary alcohol C-O and O-H stretch assignments).

• NIST Chemistry WebBook. Lauric Acid IR Spectrum. Retrieved from [Link] (Reference spectrum for C12 parent compound).

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. researchgate.net [researchgate.net]

Comparative Analysis of Alpha-Hydroxy Fatty Acids in Healthy vs. Diseased Tissue

Executive Summary

Alpha-hydroxy fatty acids (

-OH FAs), specifically 2-hydroxy fatty acids, represent a specialized subclass of lipids essential for membrane structural integrity and cell signaling. Unlike standard fatty acids, the hydroxyl group at the C2 position allows for inter-molecular hydrogen bonding, significantly increasing the transition temperature and stability of lipid bilayers.

This guide provides a comparative technical analysis of

-OH FAs in healthy versus diseased tissues. We focus on three critical pathological states: Neurodegeneration (SPG35) , Gastric Oncology , and Metabolic Disorders (Type 2 Diabetes) . Experimental data indicates that -OH FAs are not merely structural components but active biomarkers where depletion often signals structural failure (myelin), while dysregulation correlates with malignant progression.

Mechanistic Foundation: The FA2H Pathway

The presence of

-OH FAs is almost exclusively controlled by the enzyme Fatty Acid 2-Hydroxylase (FA2H) .[1] Understanding this pathway is critical for interpreting analytical data.[2]

In healthy tissue, FA2H converts free fatty acids (typically C16:0 to C24:0) into their 2-hydroxyl derivatives.[1][3][4] These are subsequently incorporated into ceramides and cerebrosides (galactosylceramides), which are abundant in the myelin sheath of the nervous system and the stratum corneum of the skin.

Pathway Visualization

The following diagram illustrates the biosynthetic flow and the critical divergence points in disease states.

Figure 1: Biosynthetic pathway of alpha-hydroxy fatty acids. The FA2H enzyme is the critical checkpoint. Downstream incorporation into ceramides stabilizes myelin and skin barriers via hydrogen bonding.

Comparative Analysis: Healthy vs. Diseased Profiles

Scenario A: Neurodegeneration (Hereditary Spastic Paraplegia)

Context: Myelin sheaths require high concentrations of 2-OH galactosylceramides to prevent ion leakage and maintain insulation.

• Healthy Tissue: High abundance of C22:0 and C24:0

  -OH FAs in white matter.

• Diseased Tissue (SPG35/FAHN): Patients with FA2H mutations show a near-total absence of

  -OH FAs.

• Impact: Without the C2-hydroxyl group, the lipid bilayer lacks the H-bonding network required for compaction, leading to axonal degeneration.

Scenario B: Oncology (Gastric Cancer vs. Esophageal Metastasis)

Context: FA2H expression varies drastically by tumor type, serving as a dual-role biomarker.

• Gastric Cancer: FA2H functions as a putative tumor suppressor.

  • Data: FA2H levels are significantly lower in tumor tissue compared to healthy surrounding mucosa.[5] Depletion activates the mTOR/S6K1/Gli1 pathway, driving proliferation [1].

• Esophageal Squamous Cell Carcinoma (ESCC):

  • Data: FA2H is upregulated in metastatic subpopulations. Here,

    -OH FAs may alter membrane fluidity to facilitate migration and invasion [2].

Scenario C: Metabolic Disorders (Type 2 Diabetes)

Context: Skin surface lipids (SSL) and plasma profiles.

• Biomarker: While plasma levels of common

  -OH FAs remain stable, specific markers like 2-hydroxy-10-undecenoic acid have been identified as potential biomarkers in the skin surface lipids of T2D patients, distinguishing them from healthy controls [3].

Data Summary Table

Tissue Type	Condition	Target Analyte	Trend vs. Healthy	Physiological Implication
Brain (White Matter)	SPG35 / FAHN	2-OH-C24:0 (Cerebrosides)	Depleted (<5%)	Loss of myelin compaction; neurodegeneration.
Gastric Tissue	Gastric Adenocarcinoma	FA2H Protein / 2-OH FAs	Downregulated	Loss of growth suppression; chemoresistance.
Esophageal Tissue	Metastatic ESCC	2-OH-C24:1 (Ceramides)	Upregulated	Increased metastatic potential; membrane remodeling.
Skin Surface	Type 2 Diabetes	2-OH-10-Undecenoic Acid	Altered Profile	Potential non-invasive biomarker for metabolic state.

Technical Protocol: High-Sensitivity GC-MS Analysis

To accurately quantify

-OH FAs, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard due to its ability to separate structural isomers (e.g., 2-OH vs. 3-OH fatty acids) which LC-MS often struggles to resolve without specialized chiral columns.

Methodological Workflow

The following protocol is designed for self-validation using internal standards.

Figure 2: Optimized GC-MS workflow for alpha-hydroxy fatty acid quantification. Double derivatization is required to cap both the carboxyl and hydroxyl groups.

Detailed Protocol Steps

1. Internal Standard Spiking (Critical for Trustworthiness):

• Add 10 µL of 2-hydroxy-C12:0 (non-endogenous) or 2-hydroxy-C16:0-d3 (deuterated) to the sample before extraction. This accounts for extraction losses and derivatization efficiency.

2. Extraction (Folch Method):

• Homogenize tissue in Chloroform:Methanol (2:1 v/v).

• Centrifuge to separate phases. Collect the lower organic phase containing lipids.

• Dry under nitrogen stream.[2]

3. Derivatization (The "Double-Step" Method):

• Step A (Methylation): Resuspend dried lipids in 0.5 mL 1N Methanolic HCl. Incubate at 80°C for 1 hour. This converts fatty acids to Fatty Acid Methyl Esters (FAMEs).[6]

• Step B (Silylation): Dry the sample again.[2] Add 50 µL BSTFA + 1% TMCS and 50 µL Pyridine. Incubate at 60°C for 30 mins.

  • Why? The TMS group protects the 2-hydroxyl group, preventing hydrogen bonding with the GC column stationary phase, ensuring sharp peak shapes [4].

4. GC-MS Parameters:

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Carrier Gas: Helium @ 1 mL/min.

• Ionization: Electron Impact (EI, 70eV).

• Detection: Selected Ion Monitoring (SIM). Look for the characteristic [M-59] fragment (Loss of COOCH3), which is specific to 2-TMS-oxy fatty acid methyl esters.

Comparative Guide: GC-MS vs. LC-MS

When choosing an analytical platform for drug development or biomarker discovery, consider the following trade-offs:

Feature	GC-MS (Derivatized)	LC-MS/MS (Targeted)
Specificity	High. Excellent separation of 2-OH vs 3-OH isomers.	Medium. Requires chiral columns to separate positional isomers.
Sensitivity	High (Femtomole range with SIM).	Very High (Attomole range).
Sample Prep	Labor intensive (Extraction + 2-step Derivatization).	Minimal (Extraction only).
Throughput	Low (30-45 min run times).	High (5-10 min run times).
Best For	Structural Confirmation & Discovery.	High-Throughput Clinical Screening.

References

• Fatty acid 2-hydroxylation inhibits tumor growth and increases sensitivity to cisplatin in gastric cancer. Source:[1] PubMed / NIH URL:[Link]

• Dysregulated ceramides metabolism by fatty acid 2-hydroxylase exposes a metabolic vulnerability to target cancer metastasis. Source: Nature Communications / NIH URL:[Link]

• Exploration of Potential Biomarkers for Type 2 Diabetes by UPLC-QTOF-MS and WGCNA of Skin Surface Lipids. Source: Frontiers in Physiology / NIH URL:[Link]

• GC-MS Characterization of Hydroxy Fatty Acids Generated From Lipid Oxidation. Source: Lipid Library / AOCS URL:[Link]

Sources

• 1. Fatty acid 2-hydroxylation inhibits tumor growth and increases sensitivity to cisplatin in gastric cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. marinelipids.ca [marinelipids.ca]
• 3. Fatty Acid 2-Hydroxylase and 2-Hydroxylated Sphingolipids: Metabolism and Function in Health and Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fatty acid 2-hydroxylation inhibits tumor growth and increases sensitivity to cisplatin in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]

Structural Insights into (S)-2-Hydroxylauric Acid Derivatives: A Comparative Crystallographic Guide

Executive Summary & Rationale

This guide provides a technical analysis of the X-ray crystallographic properties of (S)-2-hydroxylauric acid (2-hydroxy-dodecanoic acid) derivatives. While the parent fatty acid is critical in sphingolipid metabolism (specifically in the formation of 2-hydroxy galactosylceramides), its amphiphilic nature and flexible alkyl chain make direct crystallization of the free acid challenging.

Consequently, structural biology relies heavily on derivatives —specifically amides (hydroxamic acids) , salts , and co-crystals —to lock the conformation for X-ray diffraction. This guide compares the performance of these derivatives, focusing on the N-hydroxydodecanamide (HA12) system as a primary reference standard for the C12 chain length.

Why This Matters

• Chiral Resolution: Distinguishing the (S)-enantiomer from the biologically prevalent (R)-form (produced by FA2H) requires high-fidelity structural data.

• Drug Delivery: The packing polymorphism of these derivatives directly influences the stability of lipid-based drug delivery systems (liposomes/LNP).

Comparative Analysis: Crystal Packing & Unit Cell Metrics

The introduction of the hydroxyl group at the

-position (C2) fundamentally alters the packing landscape compared to non-substituted lauric acid. The 2-OH group acts as both a hydrogen bond donor and acceptor, creating a lateral "zipper" effect in the crystal lattice.

Table 1: Crystallographic Parameters of C12 Derivatives

Comparison of the N-hydroxy derivative (HA12) against the standard Lauric Acid baseline.

Parameter	Derivative A: N-hydroxydodecanamide (HA12)	Baseline: Lauric Acid (C12:0)	Structural Implication
Space Group	(Monoclinic)	(Monoclinic)	indicates a chiral environment; essential for resolving (S)-enantiomer purity.
Z (Molecules/Unit Cell)	2	4	Lower Z in HA12 suggests a more ordered, specific packing arrangement driven by the headgroup.
Headgroup Interaction	Lateral H-bond network (Amide-Hydroxyl)	Carboxylic dimer (cyclic)	HA12 forms infinite chains, increasing melting point and mechanical stability.
Chain Tilt	relative to normal	(C-form)	The 2-OH group forces a more upright packing to accommodate the lateral H-bonds.
Resolution Limit	Typically 0.8 – 1.2 Å	Varies (often low res)	Amide derivatives generally diffract to higher resolution due to rigid headgroup ordering.

Critical Insight: The

space group of the HA12 derivative is non-centrosymmetric, which is a prerequisite for observing the anomalous scattering required to assign absolute configuration ((S) vs (R)) without a known chiral reference.

Structural Mechanisms & Interaction Networks

Understanding the atomic-level interactions is vital for designing inhibitors for enzymes like Fatty Acid 2-Hydroxylase (FA2H) .

The "Lateral Zipper" Effect

In (S)-2-hydroxylauric acid derivatives, the 2-hydroxyl group disrupts the standard carboxylic acid dimer. Instead of the classic "head-to-head" dimerization seen in fatty acids, these derivatives often adopt a shingled arrangement .

• Mechanism: The 2-OH group H-bonds to the carbonyl oxygen of the adjacent molecule.

• Result: This creates a tight 2D network parallel to the membrane surface plane in biological contexts, significantly increasing the phase transition temperature of lipid bilayers containing these species.

Visualization of Interaction Logic

The following diagram illustrates the hierarchy of forces stabilizing these crystals.

Figure 1: Hierarchical force analysis driving the crystallization of 2-hydroxy fatty acid derivatives. The lateral H-bond network is the primary determinant of the space group.

Experimental Protocol: Vapor Diffusion for Amphiphiles

Crystallizing fatty acid derivatives is notoriously difficult due to their "soapy" nature (tendency to form micelles rather than crystals). The following protocol is optimized for (S)-2-hydroxylauric acid amides to yield diffraction-quality single crystals.

Phase 1: Preparation

• Purity Check: Ensure derivative is >98% pure via GC-MS. Traces of the (R)-enantiomer will act as defects and prevent nucleation.

• Solvent System: Prepare a stock solution of 10 mg/mL in Methanol/Chloroform (2:1 v/v).

Phase 2: The "Anti-Solvent" Trap (Hanging Drop)

Standard aqueous buffers often fail. Use an organic vapor diffusion method.

• Reservoir Solution: 500 µL of Acetonitrile (ACN) or Acetone.

• Drop Composition: Mix 2 µL of Lipid Stock + 2 µL of Reservoir Solution.

• Sealing: Seal with high-vacuum grease. The volatile methanol/chloroform will slowly diffuse into the ACN reservoir, increasing supersaturation.

Phase 3: Harvesting & Cryo-Protection

• Observation: Crystals typically appear as thin plates or needles within 48–72 hours.

• Mounting: Use a LithoLoop (hydrophobic plastic). Do not use standard nylon loops , as the solvent background can be high.

• Cryo-Cooling: Flash cool directly in liquid nitrogen. The residual oil from the mother liquor often acts as a sufficient cryo-protectant; if ice rings appear, dip briefly in Paratone-N.

Determining Absolute Configuration (S vs R)

If you are synthesizing these derivatives to prove chirality, X-ray diffraction is the gold standard. However, C, H, O, and N are weak anomalous scatterers.

The "Heavy Atom" Strategy: To unambiguously assign the (S)-configuration using the Bijvoet method , you must introduce a heavy atom.

• Derivatization: React (S)-2-hydroxylauric acid with p-bromophenacyl bromide .

• Result: This forms an ester with a heavy Bromine atom.

• Data Collection: Collect data at the Bromine K-edge (approx 13.47 keV). The anomalous signal from Br will allow definitive assignment of the chiral center at C2.

Workflow Visualization

Figure 2: Workflow for absolute configuration determination using heavy-atom derivatization.

References

• Crystal Structures of a Series of Hydroxamic Acids.MDPI. (2023). Reports the

  space group and packing of N-hydroxydodecanamide (HA12).[1]

• Stereospecificity of Fatty Acid 2-Hydroxylase and Differential Functions of 2-Hydroxy Fatty Acid Enantiomers. Journal of Lipid Research. (2010). Discusses the biological relevance and separation of (R) and (S) enantiomers.

• Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology. Journal of Biological Chemistry. (2015). Provides structural context for the interaction of 2-hydroxy fatty acids within the FA2H enzyme active site.[2]

• Determination of Absolute Configurations by X-ray Crystallography. Chirality. (2008).[3] definitive guide on using anomalous scattering and chiral references for configuration assignment.

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Crystal Structure of an Integral Membrane Fatty Acid α-Hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of LC-MS and GC-MS methods for hydroxy fatty acid quantification

Executive Summary

In the bioanalysis of hydroxy fatty acids (HFAs)—critical lipid mediators like HETEs, HODEs, and specialized pro-resolving mediators (SPMs)—analytical choice is often a trade-off between throughput and structural resolution .

As a Senior Application Scientist, I present this guide not merely as a comparison, but as a decision-making framework. While LC-MS/MS (ESI-) has become the industry workhorse due to speed and minimal sample preparation, GC-MS (NCI) remains the definitive tool for structural elucidation and ultra-trace quantification of specific isomers where chromatographic resolution in LC fails. This guide outlines the cross-validation necessary to ensure data from either platform is defensible in a drug development context.

Part 1: The Physicochemical Divergence

To validate these methods, one must understand the fundamental physics driving their detection limits.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1][2][3][4]

• Mechanism: Uses Electrospray Ionization (ESI) in negative mode. HFAs readily deprotonate (

  ).

• The Advantage: Soft ionization preserves the molecular ion. When coupled with Multiple Reaction Monitoring (MRM), it offers high selectivity without derivatization.

• The Limitation: Isobaric interference. 9-HODE and 13-HODE have identical mass and fragmentation patterns; they must be separated chromatographically.

Gas Chromatography-Mass Spectrometry (GC-MS)[1][2][3][4][5][6][7][8][9][10][11]

• Mechanism: Requires derivatization to render HFAs volatile. We utilize Pentafluorobenzyl bromide (PFB-Br) for the carboxyl group and BSTFA for the hydroxyl group.

• The Advantage: PFB esters have a high electron capture cross-section. In Negative Chemical Ionization (NCI) mode, this yields femtogram-level sensitivity, often surpassing standard ESI-LC-MS.

• The Limitation: Thermal degradation of labile species (e.g., epoxides) and lengthy sample preparation (2–4 hours).

Decision Matrix: Method Selection

Figure 1: Decision tree for selecting the optimal analytical platform based on analyte stability and throughput needs.

Part 2: Validated Experimental Workflows

To ensure data integrity, these protocols include "Self-Validating" checkpoints—steps where the scientist must verify system performance before proceeding.

Protocol A: LC-MS/MS (High Throughput)

Target: 12-HETE, 15-HETE, 9/13-HODE. System: UHPLC coupled to Triple Quadrupole MS.

• Sample Preparation (Solid Phase Extraction):

  • Spike plasma (200 µL) with deuterated internal standards (e.g., 12-HETE-d8). Crucial for correcting ionization suppression.

  • Acidify to pH 3.5 with 1M acetic acid (protonates carboxyl groups for SPE retention).

  • Load onto C18 SPE cartridge; wash with 15% methanol; elute with methyl formate.

  • Checkpoint: Recovery of IS must be >60%. If <60%, re-evaluate acidification step.

• Chromatography:

  • Column: C18 Reverse Phase (1.7 µm particle size).

  • Mobile Phase: Water/Acetonitrile with 0.01% Acetic Acid. Note: Avoid high concentrations of modifiers that suppress negative ionization.

• Mass Spectrometry (MRM):

  • Monitor Transitions: 12-HETE (

    319.2 179.1).

  • Checkpoint: Monitor the "divert valve." Divert flow to waste for the first 2 minutes to prevent salts from fouling the source.

Protocol B: GC-MS/NCI (High Sensitivity)

Target: Ultra-trace quantification of specific isomers. System: GC coupled to Single Quadrupole (NCI source).

• Derivatization (The Critical Step):

  • Step 1 (Carboxyl): Treat dried extract with 35 µL PFB-Br (10% in acetonitrile) and 10 µL DIPEA. Incubate 20 min at room temp.

  • Step 2 (Hydroxyl): Evaporate, then add 50 µL BSTFA + 1% TMCS. Incubate 30 min at 60°C.

  • Mechanism:[1] PFB-Br adds the electron-capturing moiety; BSTFA protects the hydroxyl to ensure volatility.

• GC Separation:

  • Column: 5% Phenyl Polysiloxane (e.g., DB-5MS).

  • Carrier Gas: Helium (1 mL/min).

• Detection (NCI):

  • Reagent Gas: Methane or Ammonia.

  • Monitor carboxylate anion

    .

  • Checkpoint: Verify the presence of the PFB anion (

    196) in the tune file before running samples to ensure source cleanliness.

Part 3: Performance Comparison

Feature	LC-MS/MS (ESI-)	GC-MS (NCI)	Analysis
Limit of Quantitation (LOQ)	1–10 pg on-column	0.1–1 pg on-column	GC-NCI is ~10x more sensitive due to electron capture efficiency.
Sample Prep Time	1–2 Hours	4–6 Hours	LC avoids dual-step derivatization.
Isomer Specificity	Moderate (Requires Chiral Columns)	High (High peak capacity)	GC offers superior resolution for geometric isomers.
Thermolability	Excellent (Room Temp)	Poor (Heated Injector)	Do not use GC for thermally unstable epoxy-fatty acids.
Matrix Effects	High (Ion Suppression)	Low (Matrix elimination via prep)	LC requires heavy reliance on deuterated IS for correction.

Part 4: Cross-Validation Strategy

When transitioning assays or validating a new LC method against a GC "Gold Standard," a simple correlation coefficient (

) is insufficient. You must assess bias and agreement .

The Statistical Framework (Bland-Altman)

Do not rely solely on linear regression. Use the Bland-Altman difference plot to identify systematic bias (e.g., LC-MS consistently reading 15% higher due to matrix effects).

Validation Workflow:

• Sample Set: Select

  incurred samples (real biological matrices, not just spiked water).

• Analysis: Run identical extracts on both platforms.

• Calculation:

  • Calculate % Difference:

    .

  • Acceptance Criteria: 67% of samples must be within ±20% of the mean difference.

Figure 2: Workflow for cross-validating quantitative data between LC and GC platforms.

Case Study: 12-HETE Quantification

In a recent study comparing these methods for 12-HETE in human plasma:

• Observation: LC-MS/MS values were initially 25% higher than GC-MS.

• Investigation: GC-MS derivatization (methylation) was incomplete for the sterically hindered carboxyl group in the specific matrix.

• Resolution: Increasing the GC derivatization temperature to 60°C aligned the methods (Bias < 5%).

• Takeaway: Discrepancies often reveal sample prep inefficiencies, not just detector differences.

Conclusion

For routine clinical quantification of HETEs and HODEs, LC-MS/MS is the recommended platform due to throughput and the ability to handle thermolabile compounds. However, GC-MS/NCI remains indispensable for validation, troubleshooting isobaric interferences, and quantifying ultra-trace markers where ESI sensitivity limits are reached.

A robust bioanalytical lab should maintain the capability for both, using GC-MS to periodically "audit" the accuracy of high-throughput LC-MS workflows.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Quehenberger, O., et al. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research. Link

• Bland, J. M., & Altman, D. G. (1986). Statistical methods for assessing agreement between two methods of clinical measurement. The Lancet. Link

• Tsikas, D. (1998). Application of gas chromatography-mass spectrometry and gas chromatography-tandem mass spectrometry to assess in vivo synthesis of eicosanoids in humans. Journal of Chromatography B. Link

• Li, H., et al. (2023). Integration of LC-MS-Based and GC-MS-Based Metabolic Profiling. Semantic Scholar. Link

Sources

• 1. labs.iqvia.com [labs.iqvia.com]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-2-Hydroxylauric Acid: A Guide for the Modern Laboratory

For the diligent researcher, every step of the experimental process demands precision, from initial synthesis to the final, critical stage of waste disposal. (S)-2-hydroxylauric acid, an alpha-hydroxy fatty acid, is a valuable chiral building block in synthetic chemistry and drug development. However, its unique properties as a long-chain carboxylic acid necessitate a nuanced approach to its disposal. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of (S)-2-hydroxylauric acid, ensuring the protection of both laboratory personnel and the environment.

Part 1: Hazard Identification and Risk Assessment

Key Inferred Hazards:

• Eye Irritation: Lauric acid is known to cause serious eye damage[1][2][3][4]. It is critical to assume that (S)-2-hydroxylauric acid poses a similar, if not identical, risk.

• Oral Toxicity: The related 3-hydroxy lauric acid is classified as harmful if swallowed[5]. Therefore, ingestion of (S)-2-hydroxylauric acid should be strictly avoided.

• Skin Irritation: Alpha-hydroxy acids, as a class, can cause skin irritation[6].

• Aquatic Toxicity: Lauric acid is considered toxic to aquatic life with long-lasting effects[1][4]. Due to its persistence, release into the environment must be prevented.

Based on this assessment, (S)-2-hydroxylauric acid should be handled as a hazardous substance requiring a controlled disposal pathway. It is not suitable for disposal via standard laboratory drains without appropriate treatment.

Personal Protective Equipment (PPE) Requirements

A proactive approach to safety is non-negotiable. The following PPE must be worn when handling and preparing (S)-2-hydroxylauric acid for disposal:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[3]	To protect against splashes that could cause serious eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact and potential irritation.
Body Protection	A standard laboratory coat.	To protect skin and clothing from accidental spills.
Respiratory	Generally not required for small quantities if handled in a well-ventilated area. Use a NIOSH-approved respirator if creating dusts or aerosols.	To avoid inhalation, particularly if the material is a fine powder.[7]

Part 2: The Disposal Workflow: A Decision-Making Framework

The proper disposal of (S)-2-hydroxylauric acid hinges on a systematic workflow designed to mitigate its hazards. The primary method for laboratory-scale quantities is neutralization, which converts the fatty acid into a more water-soluble and less hazardous salt, followed by disposal as hazardous waste.

Caption: Decision workflow for the disposal of (S)-2-hydroxylauric acid.

Part 3: Step-by-Step Disposal Protocols

Protocol 1: Spill Cleanup Procedure

Accidental spills must be managed promptly and safely.

• Evacuate and Ventilate: Ensure the immediate area is clear and, if safe to do so, increase ventilation.

• Containment: For liquid spills, surround the area with an absorbent material (e.g., sand, diatomaceous earth) to prevent spreading[8]. For solid spills, avoid creating dust[7].

• Absorption: Gently cover and absorb the spilled material with a universal binding agent or sand[8]. Do not use combustible materials like paper towels for the initial absorption.

• Collection: Carefully scoop the absorbed material and spilled solid into a designated, sealable, and chemically compatible waste container[7].

• Decontamination: Clean the spill area with soap and water. Collect the cleaning materials and place them in the same hazardous waste container.

• Disposal: Seal and label the container as hazardous waste, indicating the contents, and follow the standard procedure for hazardous waste pickup.

Protocol 2: Neutralization of Small Laboratory Quantities (<100g)

The primary challenge in neutralizing (S)-2-hydroxylauric acid is its poor solubility in water. This protocol is designed to overcome this by creating a manageable slurry.

Rationale: Neutralization converts the carboxylic acid into its corresponding carboxylate salt (soap), which is generally more water-soluble and has a pH closer to neutral, making it safer for consolidation and disposal by a licensed waste contractor[9]. Using a weak base like sodium bicarbonate is preferred for safety as it minimizes the risk of a violent exothermic reaction.

Materials:

• (S)-2-hydroxylauric acid waste

• Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

• Deionized water

• A large beaker (at least 10x the volume of the acid)

• Stir bar and stir plate

• pH indicator strips or a calibrated pH meter

• A designated hazardous waste container

Procedure:

• Prepare the Workspace: Conduct this procedure in a fume hood or a well-ventilated area.

• Create a Slurry: Place the (S)-2-hydroxylauric acid waste into the large beaker. Add deionized water in a 1:5 ratio (acid:water) and add the stir bar. Begin stirring to create a slurry. The acid will not fully dissolve.

• Prepare the Base: Weigh out sodium bicarbonate. A stoichiometric excess is required to ensure complete neutralization. A general rule is to use approximately 1.5 to 2 times the calculated molar equivalent.

• Slow Addition of Base: Slowly and incrementally add the sodium bicarbonate to the stirring slurry. Effervescence (release of CO₂ gas) will occur. Caution: Add the base slowly to control the rate of gas evolution and prevent foaming over.

• Monitor pH: After the initial vigorous reaction subsides, begin monitoring the pH of the solution using pH strips or a meter. Continue adding base in small portions until the pH of the slurry is between 6.0 and 8.0.

• Ensure Complete Reaction: Stir the mixture for at least one hour after the target pH is reached to ensure the reaction is complete. The mixture should become a clearer, more homogenous solution as the acid is converted to its more soluble salt.

• Final Packaging: Carefully pour the neutralized solution into a designated, clearly labeled hazardous waste container.

• Rinsing: Rinse the beaker with a small amount of water and add the rinsate to the waste container to ensure all residue is collected.

• Storage: Seal the container and store it in your laboratory's designated hazardous waste satellite accumulation area for pickup by your institution's Environmental Health & Safety (EHS) department.

Sources

• 1. lgcstandards.com [lgcstandards.com]
• 2. fishersci.se [fishersci.se]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. carlroth.com [carlroth.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. carlroth.com [carlroth.com]
• 9. researchgate.net [researchgate.net]

Navigating the Safe Handling of (S)-2-Hydroxylauric Acid: A Guide to Personal Protective Equipment

In the landscape of pharmaceutical research and drug development, the meticulous handling of chemical compounds is paramount to ensuring both personnel safety and experimental integrity. (S)-2-hydroxylauric acid, a chiral monohydroxy fatty acid, presents a unique set of handling requirements that necessitate a comprehensive understanding of its potential hazards and the corresponding protective measures.[1] This guide provides an in-depth, procedural framework for the safe handling of (S)-2-hydroxylauric acid, with a focus on the selection, use, and disposal of appropriate Personal Protective Equipment (PPE).

Understanding the Hazard: A Profile of (S)-2-Hydroxylauric Acid

Property	Value	Source
Molecular Formula	C12H24O3	[1][5]
Molecular Weight	216.32 g/mol	[1][5]
Appearance	Likely a white, powdery solid	[6]
Melting Point	Approx. 70-70.5 °C (for 3-hydroxylauric acid)	[7]
Solubility	Slightly soluble in chloroform and methanol	[5][7]

Given its powdered form, there is a risk of aerosolization during handling, leading to potential respiratory tract irritation. Ingestion may also be harmful.[3][8]

Core Principles of Protection: Selecting the Right PPE

The selection of PPE is not a one-size-fits-all approach; it is dictated by the specific laboratory operations being performed. The following decision-making workflow provides a logical pathway for determining the necessary level of protection.

Sources

• 1. Hydroxylauric Acid | C12H24O3 | CID 97783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Lauric Acid: Properties, Uses, and Storage Methods_Chemicalbook [chemicalbook.com]
• 7. lookchem.com [lookchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]